Hydrogen

• IUPAC Name: molecular hydrogen
• InChI: InChI=1S/H2/h1H
• InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Canonical SMILES: [HH]
• Molecular Formula: H2
• DSSTOX Substance ID: DTXSID9029643
• Molecular Weight: 2.016 g/mol
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, highly flammable gas, Colorless gas; [HSDB] Vapor density = 0.069 (lighter than air); [HSDB], Liquid, ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999), -259.16 °C, -253 °C
• Flash Point: Flammable gas
• Solubility: In water, 1.62 mg/L at 21 °C, Soluble in about 50 volumes of water at 0 degC, Very low solubility in most liquids, 0.00162 mg/mL at 21 °C, Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Density: 0.071 at -423.4 °F (USCG, 1999) - Less dense than water; will float, 0.082 g/L, Density: 0.069 (gas) (Air= 1); 0.0700 at BP (liq); 0.0763 at 13 K (solid). One liter of gas at 0 °C weighs 0.08987 g, Physical and Thermodynmic Properties Gaseous Hydrogen[Table#5046], Physical and Thermodynamic Properties of Solid Hydrogen[Table#5048]
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 165320
• Color/Form: Colorless gas, ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• CAS No.: 1333-74-0, 12184-96-2, 12184-90-6, 12385-13-6, 12596-12-2, 12596-15-5, 9004-34-6
• Melting Point: -434 °F (USCG, 1999), -252.762 °C, -259.2 °C, -259 °C

Description

Hydrogen (H 2 ) is the simplest and most abundant element in the universe, forming a colorless, odorless, diatomic gas under standard conditions . As a research reagent, its utility stems from unique properties: it is a small, electrically neutral, and nonpolar molecule, allowing for rapid diffusion across all biological membranes and penetration into subcellular compartments like mitochondria and nuclei . This makes this compound an invaluable tool for studying cellular mechanisms and oxidative stress. In industrial and chemical research, this compound is fundamental for hydrogenation reactions, oil refining, and the synthesis of key compounds like ammonia and methanol . Its role as a clean energy carrier is a major focus of energy research, particularly in fuel cell technology and as a potential replacement for carbon-based fuels in processes like steelmaking . In the life sciences, molecular this compound has emerged as a significant biomedical research molecule . Studies indicate that this compound exerts selective antioxidant effects by targeting cytotoxic reactive oxygen species (ROS), such as the hydroxyl radical (•OH) and peroxynitrite (ONOO⁻), without disturbing other redox signaling pathways . This activity underlies its observed protective effects in experimental models of ischemia-reperfusion injury, inflammatory conditions, and neurological disorders . Further research has elucidated that its mechanisms extend beyond direct radical scavenging to include anti-inflammatory actions (e.g., modulating NF-κB and NLRP3 inflammasome activity), anti-apoptotic signaling, and the regulation of autophagy . Our this compound gas is provided in high-purity specifications suitable for demanding laboratory and experimental applications. This product is intended For Research Use Only. It is not intended for diagnostic, therapeutic, or personal use.

Advanced Hydrogen Production Methodologies and Catalysis

Electrochemical Pathways for Hydrogen Generation

Photoelectrochemical Water Splitting

Photoelectrochemical (PEC) water splitting is a promising long-term technology pathway for producing this compound directly from water using sunlight and specialized semiconductor materials. energy.govmdpi.comhelmholtz-berlin.defrontiersin.org This process integrates the functions of light absorption and water electrolysis within a single device. mdpi.comfrontiersin.org Semiconductor materials, known as photoelectrochemical materials, absorb solar energy to directly dissociate water molecules into this compound and oxygen. energy.gov

In a PEC cell, a photoelectrode (either a photoanode or photocathode, or both in a tandem configuration) absorbs photons from sunlight, generating electron-hole pairs. mdpi.comfrontiersin.org These charge carriers then drive the water splitting reactions at the electrode surfaces. mdpi.com At the photoanode, water is oxidized to oxygen, while at the cathode, protons are reduced to this compound. mdpi.com

Ongoing research focuses on improving the efficiency, durability, and cost-effectiveness of PEC systems. energy.govmdpi.com Challenges include improving sunlight absorption, enhancing surface catalysis, increasing the durability and lifetime of materials, and reducing materials and processing costs. energy.gov The efficiency of PEC materials can be hindered by poor charge carrier mobility and rapid recombination of photogenerated electron-hole pairs. mdpi.com Strategies to overcome these limitations include incorporating co-catalysts, developing heterostructures, and applying surface modifications. mdpi.com

Recent research findings are providing new insights into the factors limiting PEC efficiency. For example, a study using intensity-modulated photocurrent spectroscopy and distribution of relaxation times analysis identified key factors limiting the efficiency of PEC water splitting using a titanium dioxide (TiO₂) photoanode, including charge carrier dynamics and recombination effects. sciencedaily.commdpi.com The study also revealed a previously unreported "satellite peak," offering new insights for improving material design. sciencedaily.com Another study demonstrated that cerium (Ce) doping of TiO₂ nanorod array photoanodes can significantly enhance PEC activity and this compound production performance by promoting charge separation and accelerating charge transfer. mdpi.com

While PEC water splitting offers significant potential, it is currently considered a long-term technology pathway and is not yet competitive for large-scale implementation compared to more mature methods like electrolysis powered by renewable electricity. energy.govhelmholtz-berlin.deiaee.org The cost of this compound from PEC systems is currently higher, and the cumulative energy demand can be substantially greater. helmholtz-berlin.de Continued research and development are needed to improve efficiency, durability, and scalability to make PEC water splitting a commercially viable option for green this compound production. energy.govmdpi.comnih.gov

Semiconductor Photocatalysts

Semiconductor photocatalysts have garnered significant research interest for their potential in converting solar energy into chemical energy, particularly for water splitting to produce this compound mdpi.comnih.gov. This process fundamentally relies on semiconductor materials that absorb light, generating electron-hole pairs mdpi.commdpi.com. The photogenerated electrons and holes then migrate to the catalyst surface to drive the reduction of water to this compound (this compound Evolution Reaction - HER) and the oxidation of water to oxygen (Oxygen Evolution Reaction - OER), respectively mdpi.commdpi.com.

Recent research has explored various semiconductor materials for photocatalytic this compound production. Titanium dioxide (TiO₂) is a widely studied semiconductor due to its abundance, low cost, chemical stability, and non-toxicity mdpi.commdpi.com. However, its wide bandgap limits its absorption to the ultraviolet (UV) spectrum, which constitutes only a small portion of solar irradiation mdpi.commdpi.comacs.org. Strategies to improve TiO₂'s visible light absorption and photocatalytic activity include doping with metals and non-metals, creating heterojunctions with other semiconductors, and engineering nanoscale architectures mdpi.commdpi.comacs.org. For instance, black TiO₂ with engineered oxygen vacancies has shown enhanced this compound evolution performance under visible light mdpi.com. Z-scheme TiO₂/g-C₃N₄ heterojunction systems have also demonstrated promising photocatalytic activity under solar illumination with superior quantum efficiency mdpi.com.

Beyond TiO₂, other semiconductor materials are being investigated. Cadmium sulfide (B99878) (CdS)-based catalysts, for example, have shown high this compound evolution rates under visible light irradiation keaipublishing.com. Research on atomically precise (CdSe)₁₃ semiconductor nanoclusters has demonstrated their potential, with Co²⁺ doping and bipyridine as a cocatalyst significantly enhancing this compound evolution activity acs.org. The photocatalytic HER activity increased with Co²⁺ doping concentration up to 7.0%, reaching a rate of 1.059 mmol h⁻¹ g⁻¹ acs.org.

Metal-Organic Frameworks (MOFs) have also attracted attention in photocatalytic HER due to their controllable properties bohrium.com. Combining MOFs with semiconductor materials can improve light absorption, although challenges remain regarding interface electron transfer mechanisms and cocatalyst distribution bohrium.com.

Data from a study on Co²⁺-doped (CdSe)₁₃ suprastructures highlights the impact of doping concentration on this compound evolution rate:

Co²⁺ Doping Concentration (%)	This compound Evolution Rate (mmol h⁻¹ g⁻¹)
0	Minimal
7.0	1.059
12.0	Decreased from peak

This data illustrates the importance of optimizing doping concentrations for enhanced photocatalytic performance acs.org.

Hybrid Photocatalysis-Electrolysis Systems

One approach involves using a photocatalyst to oxidize water and reduce a redox mediator, such as Fe³⁺ to Fe²⁺ ions, under light irradiation greencarcongress.comgoogle.com. The resulting reduced mediator (Fe²⁺) is then oxidized back to its original state (Fe³⁺) at an electrode in an electrolytic cell, where simultaneously this compound is produced from water at the cathode greencarcongress.comgoogle.com. This system effectively uses the energy stored by the photocatalyst in the redox mediator to reduce the electrical energy required for this compound production greencarcongress.com.

Researchers at Japan's National Institute of Advanced Industrial Science and Technology (AIST) developed a hybrid system using a tungsten oxide (WO₃) photocatalyst treated with Cesium (Cs) greencarcongress.com. This treated WO₃ photocatalyst exhibited a significantly higher quantum yield of 19% under visible light (420 nm), approximately 50 times greater than previously reported values greencarcongress.com. In their hybrid system, this photocatalyst generated Fe²⁺ ions from Fe³⁺ under light, and subsequent low-voltage electrolysis (around 0.8 V) of the Fe²⁺ solution produced this compound greencarcongress.com. This contrasts with the typically higher voltages (1.6 V or more) required for ordinary water electrolysis greencarcongress.com.

Another example of a synergistic photocatalysis-electrocatalysis system involves photocatalytic this compound iodide (HI) splitting coupled with electrocatalytic reduction of the generated triiodide (I₃⁻) nih.gov. This system addresses the light-shielding issue caused by I₃⁻ accumulation in standalone photocatalytic HI splitting nih.gov. The photocatalytic component produces this compound and I₃⁻, and the electrocatalytic module efficiently reduces I₃⁻ back to iodide (I⁻) at a low potential, allowing the regenerated HI solution to be recycled for continuous this compound generation nih.gov.

These hybrid systems demonstrate the potential for achieving more efficient and potentially lower-cost this compound production by effectively integrating solar energy conversion with electrochemical processes researchgate.netgreencarcongress.com.

Electrocatalyst Development and Optimization

Novel Material Discovery for this compound Evolution Reaction (HER) and Oxygen Evolution Reaction (OER)

The discovery of novel materials is crucial for developing high-performance electrocatalysts for HER and OER. While noble metals like platinum (Pt) for HER and iridium (Ir) or ruthenium (Ru) oxides for OER are highly active, their scarcity and high cost limit their large-scale application acs.orgbohrium.commdpi.com. This has driven the search for alternative materials, including transition metals and their compounds.

Recent advancements include the development of novel precious metal composite catalysts that exhibit superior performance in HER rsc.org. Transition metals such as iron (Fe), cobalt (Co), and nickel (Ni) and their compounds (sulfides, phosphides, nitrides, carbides, and selenides) have shown significant catalytic activity for HER due to their conductivity and chemical stability rsc.org. The catalytic performance of these materials can be optimized by controlling their nanostructure, electronic structure, lattice configuration, and surface characteristics rsc.org. For instance, precise control over nanostructure by synthesizing nanoparticles or nanowires increases the surface area and exposes more active sites rsc.org.

Single-atom catalysts (SACs), where individual metal atoms are dispersed on a support material, are also being explored for both HER and OER due to their potential for high efficiency through synergistic effects between the single-atom sites and the support mdpi.com.

Low-Cost and Earth-Abundant Electrocatalysts

The high cost and limited availability of noble metals necessitate the development of electrocatalysts based on low-cost and earth-abundant materials acs.orgbohrium.comwisc.edu. Transition metals (Fe, Co, Ni, Mo, Cu) and their compounds are prime candidates for replacing noble metal catalysts rsc.orgmdpi.comrsc.org.

Significant progress has been made in developing platinum-free electrocatalysts for HER, including transition metal phosphides, carbides, and nitrides mdpi.com. These materials demonstrate the capacity to achieve efficient HER kinetics at a reduced cost mdpi.com. For OER in alkaline solutions, many earth-abundant catalysts have shown activity comparable to or better than Ir and Ru catalysts in terms of specific activity per electrochemically active surface area (ECSA) researchgate.net.

Examples of earth-abundant electrocatalysts being investigated include:

Transition metal sulfides, selenides, phosphides, nitrides, and carbides rsc.orgbohrium.com.

Carbon-based electrocatalysts, including those incorporating non-noble metals or non-metal doping acs.orgbohrium.commdpi.com.

Metal oxides, hydroxides, and layered double hydroxides bohrium.com.

Alloys based on earth-abundant metals bohrium.com.

Research findings highlight the performance of some earth-abundant electrocatalysts. For example, a self-supporting amorphous nanoporous NiFeCoP catalyst achieved low overpotentials of 244 mV for OER and 105 mV for HER at a current density of 10 mA cm⁻² in 1.0 M KOH bohrium.com. Another study reported an FeCoNi-based electrocatalyst (CFeCoNiP) with excellent HER activity, achieving 10 mA cm⁻² at an overpotential of 37 mV in 1 M NaOH rsc.org.

Developing these low-cost, high-performance earth-abundant electrocatalysts is crucial for the widespread and economical production of this compound through water splitting bohrium.combohrium.com.

Machine Learning Approaches in Electrocatalyst Design and Screening

Machine learning (ML) is rapidly becoming a powerful tool in accelerating the discovery and optimization of electrocatalysts for HER and OER rsc.orgarxiv.orgsemanticscholar.org. Traditional catalyst development is often time-consuming and relies heavily on experimental trial and error and computationally intensive simulations like Density Functional Theory (DFT) rsc.orgarxiv.org. ML methods can analyze large datasets from experiments and simulations to identify complex correlations between material properties and catalytic performance, thereby guiding the search for promising new candidates rsc.orgarxiv.org.

ML approaches can be used for:

Predicting catalytic performance based on material descriptors arxiv.org.

High-throughput screening of large material databases mdpi.combohrium.com.

Identifying key material features that govern catalytic activity arxiv.orgsemanticscholar.org.

Optimizing catalyst composition and structure rsc.org.

Studies have demonstrated the effectiveness of ML in predicting the catalytic performance of various materials. For instance, a stacking ensemble model integrating Random Forest, XGBoost, and Support Vector Regression was used to predict the Gibbs free energy of adsorption on bimetallic alloy surfaces, achieving high accuracy for both HER and OER arxiv.org. This data-driven approach provides a powerful computational framework for accelerating electrocatalyst design arxiv.org.

ML, particularly when combined with high-throughput experimental or computational methods, can significantly reduce the number of evaluations needed to identify optimal catalyst compositions acs.org.

Bayesian Optimization (BO) is an active learning approach within the ML framework that is particularly well-suited for optimizing expensive or time-consuming objective functions, such as those encountered in experimental materials science and electrocatalysis acs.orgrsc.org. BO uses a probabilistic model (often a Gaussian Process) to model the objective function and an acquisition function to determine the next most promising data point to evaluate acs.org. This iterative process efficiently explores the parameter space, aiming to find the global optimum with a minimal number of evaluations acs.orgrsc.org.

In the context of electrocatalyst discovery, BO can be used to optimize material composition or synthesis parameters to maximize catalytic activity or stability acs.orgrsc.org. For example, BO has been employed to explore the composition space of high entropy alloys (HEAs) for electrocatalysis, effectively reducing the number of experiments required to identify promising compositions acs.org. While often focused on single objectives like catalytic activity, multiobjective Bayesian optimization (MOBO) is crucial for optimizing multiple properties simultaneously, such as activity and stability, which are often inversely correlated acs.orgrsc.org. MOBO aims to identify catalysts that represent the best compromise between conflicting objectives rsc.org.

A case study using MOBO in conjunction with high-throughput experimental screening was able to refine the composition of a non-noble Co–Mn–Sb–Sn–Ti oxide for acidic OER, achieving a significant acceleration compared to a hypothetical grid search rsc.org. Another study utilized ML-aided BO combined with DFT to identify promising Ir-based mixed oxides for OER, demonstrating that this approach can rapidly identify novel compositions with improved performance and stability acs.orgnih.gov.

BO's ability to efficiently navigate vast parameter spaces makes it a valuable tool for accelerating the discovery and optimization of high-performance electrocatalysts for sustainable this compound production acs.orgacs.org.

Electrocatalyst Type	Application	Key Findings/Performance
NiFeCoP (amorphous nanoporous)	Overall Water Splitting (HER/OER)	Low overpotentials: 244 mV (OER), 105 mV (HER) at 10 mA cm⁻² in 1.0 M KOH. bohrium.com
CFeCoNiP	Alkaline Water Splitting (HER/OER)	Excellent HER activity: 10 mA cm⁻² at 37 mV overpotential in 1 M NaOH. rsc.org
Ir₀.₅Mo₀.₅Oₓ (thin film)	Acidic OER	Overpotentials ~30 mV lower than pure Ir control, 24% lower Ir dissolution. acs.orgnih.gov

This table summarizes key findings for select electrocatalysts discussed, illustrating their performance in HER and OER bohrium.comrsc.orgacs.orgnih.gov.

Gaussian Process Regression

Gaussian Process Regression (GPR) is a non-parametric, kernel-based probabilistic model that can be used for regression analysis. In the context of this compound production catalysis, GPR can be employed to predict reaction barriers and model this compound production from various sources. Studies have utilized GPR models, sometimes in conjunction with different kernel functions like the squared exponential kernel function (SEGPR) and rotational quadratic kernel function (RQGPR), to model this compound production from waste effluents such as palm oil mill effluent and activated sludge. mdpi.comrepec.orgresearchgate.net These models have demonstrated strong performance, with high R² values (greater than 0.9) indicating good agreement between predicted and actual this compound production, and minimized prediction errors. mdpi.comrepec.orgresearchgate.net GPR has also been proposed for predicting reaction barriers in this compound atom transfer reactions, which are relevant in various chemical and biological processes, demonstrating comparable predictive power to graph neural networks, particularly in scenarios with limited data. rsc.orgrsc.org

Gradient Boosting

Gradient Boosting is an ensemble machine learning technique that builds a predictive model in a stage-wise fashion, combining the predictions of multiple weaker models, typically decision trees. This method has been applied in the prediction of this compound evolution in photocatalytic systems. For instance, the Gradient Boosting Regressor has been included in ensemble models, such as Voting Regressors, to predict this compound production rates based on experimental parameters like catalyst loading, oxidant concentration, and catalyst composition. acs.org These ensemble models incorporating Gradient Boosting have shown superior performance with high R² values, indicating their effectiveness in capturing the complex relationships between reaction parameters and this compound production. acs.org Gradient Boosting has also been identified as a high-performing algorithm for predicting this compound evolution reaction (HER) catalysts based on the structural and electronic features of alloys, achieving high R² values in predicting the Gibbs free energy of this compound adsorption. nih.govarxiv.org

Neural Networks

Artificial Neural Networks (ANNs) are computational models inspired by the structure and function of biological neural networks, capable of learning complex patterns from data. ANNs have been widely applied in modeling and predicting this compound production in various catalytic processes, including catalytic dry reforming. repec.orgmdpi.commdpi.comresearchgate.net Studies have used ANNs to assess this compound production by different catalysts in dry reforming, considering factors such as catalyst properties (e.g., pore size, pore volume, surface area) and reaction inputs. mdpi.commdpi.comresearchgate.net ANNs, sometimes combined with optimization algorithms like Differential Evolution (DE), have been employed to determine optimal models for predicting hydrocarbon conversion, this compound yield, and catalyst stability. repec.orgmdpi.comresearchgate.net These models have shown low average relative errors between experimental results and predictions, indicating good generalization capability. repec.orgresearchgate.net For example, ANN models using specific learning algorithms like Levenberg–Marquardt and scaled conjugate gradient have demonstrated high coefficients of determination (R² > 0.99) in predicting this compound yield based on the physical properties of Ni-based catalysts. mdpi.com

Biological Pathways for this compound Generation

Biological systems offer promising avenues for sustainable this compound production, utilizing microorganisms to convert renewable resources like water and sunlight into this compound gas. These processes often occur under mild environmental conditions. nih.gov

Photobiological this compound Production

Photobiological this compound production harnesses light energy to drive this compound generation in photosynthetic microorganisms such as green microalgae and cyanobacteria. frontiersin.orgescholarship.orgsrce.hrsapub.orgresearchgate.netenergy.govmdpi.comresearchgate.netresearchgate.net This process typically involves the splitting of water molecules, yielding oxygen and this compound ions, which are then converted to this compound gas by specific enzymes. srce.hrresearchgate.netenergy.gov

Direct Biophotolysis (e.g., Green Microalgae, Cyanobacteria)

Direct biophotolysis is a single-stage process where photosynthetic microorganisms, notably green microalgae (e.g., Chlamydomonas reinhardtii, Scenedesmus obliquus, Chlorococcum littorale, Chlorella fusca) and cyanobacteria (e.g., Anabaena sp., Synechococcus sp., Nostoc sp., Cyanothece sp.), directly split water into this compound and oxygen using sunlight as the energy source. nih.govfrontiersin.orgescholarship.orgsrce.hrsapub.orgresearchgate.netenergy.govmdpi.comresearchgate.neti-sem.inforesearchgate.netmdpi.com This process utilizes the photosystems (PS-I and PS-II) to generate electrons and protons from water oxidation. nih.govsapub.orgresearchgate.netmdpi.com These electrons are then transferred, often via ferredoxin, to hydrogenase enzymes, which catalyze the formation of molecular this compound. nih.govresearchgate.netmdpi.commdpi.commdpi.com

A major challenge in direct biophotolysis is the sensitivity of the hydrogenase enzyme to oxygen, which is simultaneously produced during water splitting by PSII. nih.govescholarship.orgsapub.orgresearchgate.netenergy.govmdpi.comi-sem.info Oxygen can inhibit hydrogenase activity, limiting the duration and efficiency of this compound production. nih.govescholarship.orgsapub.orgresearchgate.netenergy.gov Despite this, direct biophotolysis is considered a sustainable pathway with the advantage of using readily available inputs like water, sunlight, and CO₂. frontiersin.orgsapub.org Research efforts are focused on overcoming oxygen sensitivity through genetic engineering, optimizing culture conditions (e.g., sulfur deprivation), and developing advanced photobioreactor designs. nih.govescholarship.orgresearchgate.netenergy.govi-sem.info

Reported this compound production rates in direct biophotolysis can vary, with some studies reporting rates around 0.07 mmol/h per liter. i-sem.info Solar conversion efficiency is a key parameter, with green microalgae noted for potentially high theoretical efficiency (12-14%), although laboratory experiments often show lower values (not exceeding 3%). escholarship.orgrees-journal.org

Here is a table summarizing some reported this compound production rates from direct biophotolysis:

Microorganism Species	Conditions	This compound Production Rate (mmol/L/h)	Source
Green Microalgae (various)	Not specified	0.015 to 1.084	frontiersin.org
Chlamydomonas reinhardtii	Sulfur-deprived, immobilized in Al-borosilicate porous glass sheets	2.5 to 4.3 ml L⁻¹ h⁻¹ (Note: units differ)	escholarship.org
Green Algae (general)	Not specified	~0.07	i-sem.info

Indirect Biophotolysis

Indirect biophotolysis is a two-stage process that separates the oxygen-evolving stage from the this compound-producing stage, often to circumvent the oxygen sensitivity issue of hydrogenase. frontiersin.orgsapub.orgi-sem.inforesearchgate.net In the first stage, photosynthetic microorganisms, such as microalgae and cyanobacteria, utilize light energy and CO₂ to produce biomass, primarily carbohydrates and lipids, through photosynthesis under aerobic conditions. frontiersin.orgsapub.orgresearchgate.netmdpi.com This stage focuses on accumulating chemical energy in the form of stored organic compounds. frontiersin.orgsapub.org

In the second stage, these stored carbohydrates are utilized as a substrate for this compound production under anaerobic or hypoxic conditions, often through fermentation-like processes. frontiersin.orgsapub.orgresearchgate.net This temporal and/or spatial separation of oxygen production and this compound evolution helps to protect the oxygen-sensitive enzymes involved in this compound generation. sapub.orgresearchgate.net Cyanobacteria, including species like Anabaena sp., Synechococcus sp., Oscillatoria sp., and Gloebacter sp., are known to perform indirect biophotolysis. sapub.orgresearchgate.net Some nitrogen-fixing cyanobacteria can localize nitrogenase in heterocysts, specialized cells that maintain an anaerobic environment, thereby facilitating this compound production via nitrogenase activity. escholarship.orgresearchgate.networdpress.com

Research on indirect biophotolysis has explored various strategies to enhance this compound yield, including optimizing nutrient availability (e.g., nitrogen limitation), light intensity, and alternating light/dark cycles or aerobic/anaerobic conditions. mdpi.compnnl.gov Studies have shown that this compound generation can be sustained for extended periods by cycling between growth and production phases. pnnl.gov

Here is a table with some data related to indirect biophotolysis:

Microorganism Species	Conditions	This compound Production Rate (µmol/mg·day)	Notes	Source
Plectonema boryanum	Nitrogen-limited batch cultures, continuous illumination, argon/CO₂ sparging	7.3	Initial medium nitrate: 1 mM, Light intensity: 100 µmol/m²·sec	pnnl.gov

Indirect biophotolysis offers advantages in managing oxygen inhibition and can potentially utilize biomass as a carbon source, but it can be a more complex, multi-step process compared to direct biophotolysis. frontiersin.orgsapub.org

Fermentative this compound Production

Fermentative this compound production, also known as biothis compound production, involves the conversion of organic substrates into this compound gas by microorganisms. wikipedia.orgalpsecoscience.co.uk This biological process is gaining attention due to its mild reaction conditions, potentially lower costs, and environmental friendliness compared to traditional chemical methods. mdpi.com Fermentation can be broadly categorized into photofermentation and dark fermentation, depending on the requirement for light. wikipedia.orgcellulosechemtechnol.ro These processes utilize the metabolic capabilities of various bacteria, including anaerobic and facultative anaerobic species. cellulosechemtechnol.romdpi.comnih.gov The production of this compound is facilitated by hydrogenase enzymes, which catalyze the reduction of protons to molecular this compound. nih.govmdpi.comencyclopedia.pubresearchgate.net

Fermentative this compound production offers a decentralized option for this compound generation and can utilize a wide range of organic substrates, including waste streams, which helps reduce operational costs and provides a sustainable method for waste valorization. mdpi.comresearchgate.netmdpi.com However, these methods are generally characterized by lower efficiencies and this compound productivity compared to more mature thermochemical routes. alpsecoscience.co.ukmdpi.com

Photofermentation (e.g., Photosynthetic Bacteria from Organic Substrates)

Photofermentation is a light-dependent process where photosynthetic bacteria convert organic matter into this compound and carbon dioxide in the presence of light. cellulosechemtechnol.romdpi.comwikipedia.orgtaylorandfrancis.com This process was recognized for producing high-purity this compound without generating oxygen. mdpi.comencyclopedia.pub Photosynthetic bacteria, particularly purple non-sulfur bacteria (PNSB), are commonly used due to their metabolic flexibility. mdpi.comencyclopedia.pub PNSB can utilize a wide range of organic carbon compounds, including simple sugars, volatile fatty acids, amino acids, alcohols, and organic acids, making them suitable for converting organic waste into this compound. mdpi.comencyclopedia.pub The process involves the decomposition of organic matter catalyzed by nitrogenase in the presence of light. mdpi.comencyclopedia.pub

Photofermentation offers advantages such as higher yields compared to biophotolysis and no oxygen evolution, which is beneficial for hydrogenase activity. taylorandfrancis.com It can also utilize a broad spectrum of light and exogenous organic substrates, aiding in bioremediation. taylorandfrancis.com The theoretical yield from 1 mole of glucose in photofermentation can be up to 12 moles of H₂. encyclopedia.pub

Research findings highlight the effect of substrate concentration on photo-fermentation yield. For example, in a study using potato starch as a carbon source, a substrate concentration of 8 g per 100 mL fermentation broth was found to be optimal, resulting in a cumulative this compound yield of 510 mL VS⁻¹ and a this compound content of 38.36% under oscillation conditions. mdpi.com

Photofermentation Data Example

Substrate (Potato Starch) Concentration ( g/100 mL)	Cumulative this compound Yield (mL VS⁻¹)	This compound Content (%)	Conditions
8	510	38.36	Oscillation

Dark Fermentation (e.g., Anaerobic Bacteria from Organic Substrates)

Dark fermentation is an anaerobic process where anaerobic bacteria break down organic matter to produce this compound gas in the absence of light. alpsecoscience.co.ukcellulosechemtechnol.romdpi.commdpi.com This process can continuously generate this compound without relying on light availability. mdpi.com Dark fermentation primarily utilizes anaerobic bacteria, operating at temperatures ranging from mesophilic (25–40 °C) to thermophilic (50–65 °C), with some processes occurring at even higher temperatures. cellulosechemtechnol.romdpi.com Key process parameters influencing this compound yield include substrate type, microorganism selection, pH, temperature, and hydraulic retention time. cellulosechemtechnol.romdpi.com

The breakdown of organic material during dark fermentation produces this compound along with organic acids and alcohols. cellulosechemtechnol.ro Carbohydrate-rich substrates are commonly used and are degraded by this compound-producing microorganisms like facultative anaerobes and obligate anaerobes. nih.gov The theoretical maximum this compound yield from glucose in dark fermentation by strict anaerobic bacteria is 4 moles of H₂ per mole of glucose, while facultative anaerobic bacteria can produce up to 2 moles of H₂ per mole of glucose. wikipedia.orgcellulosechemtechnol.roresearchgate.netoup.com However, actual yields are often lower due to substrate use for biomass production and alternative metabolic pathways. mdpi.comoup.com

Studies have investigated the effect of substrate type and concentration on dark fermentation. For instance, co-fermentation of olive mill wastewater and cheese whey showed that using 20% cheese whey in the substrate significantly increased the cumulative this compound production, reaching 2.08 L·L⁻¹, compared to using olive mill wastewater alone. mdpi.com The this compound yield in this case reached 135.45 mL gCOD⁻¹. mdpi.com

Dark Fermentation Data Example

Substrate Combination	Cumulative this compound Production (L·L⁻¹)	This compound Yield (mL gCOD⁻¹)
100% Olive Mill Wastewater	Lower	Lower
80% Olive Mill Wastewater + 20% Cheese Whey	2.08	135.45

Genetic and Metabolic Engineering for Enhanced Biothis compound Yield

Genetic and metabolic engineering approaches are being employed to enhance biothis compound production by optimizing the metabolic pathways of this compound-producing microorganisms. asm.orgopastpublishers.comresearchgate.net These techniques aim to redirect carbon flow towards this compound production and minimize the formation of competing by-products like lactate (B86563) or ethanol. asm.orgpreprints.org

Key strategies include the overexpression of genes encoding hydrogenases and other crucial enzymes involved in this compound production. preprints.org For example, the overexpression of [FeFe]-hydrogenases in Clostridium acetobutylicum has been shown to significantly increase this compound yield by enhancing electron flow towards this compound production. Another approach involves knocking out genes responsible for the production of undesired by-products. preprints.org Studies have demonstrated that inactivating pathways for lactate or both lactate and acetate (B1210297) production in E. coli resulted in increased this compound yields. asm.org Similarly, the deletion of lactate dehydrogenase in Synechococcus 7002 resulted in a significant increase in sustained this compound production yield and rate. asm.org

Metabolic engineering can also involve the selection of appropriate microbial chassis and the use of alternative substrates or co-culture systems to improve this compound productivity. opastpublishers.comresearchgate.net These advancements are crucial for developing more sustainable and economically viable biothis compound production technologies.

Thermochemical Pathways for this compound Generation

Biomass Gasification and Pyrolysis for this compound Production

Biomass gasification and pyrolysis are thermochemical conversion technologies that produce a synthesis gas (syngas) primarily composed of this compound and carbon monoxide from biomass. etipbioenergy.euieabioenergy.com Gasification involves the decomposition of biomass at elevated temperatures in a limited oxygen environment, while pyrolysis is the gasification of biomass in the absence of oxygen. etipbioenergy.euenergy.gov

In biomass gasification, the syngas produced can be further processed, often involving a water-gas shift reaction (CO + H₂O → CO₂ + H₂) to convert carbon monoxide into additional this compound and carbon dioxide. etipbioenergy.euenergy.gov The this compound is then separated and purified. energy.gov Different gasification designs exist, including dual fluidized bed, direct blown fluidized bed, and entrained flow gasification. etipbioenergy.eu Biomass gasification is considered a mature technology pathway for this compound production and can process various raw materials, including waste. energy.govmdpi.com Coupling biomass gasification with steam methane (B114726) reforming and water gas shift reactors can achieve high biomass to this compound conversion yields. etipbioenergy.eu

Pyrolysis produces gas, liquid (bio-tar), and solid (biochar) products. gasificationplant.com The gas or bio-oil generated from pyrolysis can then be reformed to produce this compound. gasificationplant.com While biomass gasification and pyrolysis have relatively high technological readiness levels compared to some biological methods, the technological maturity of pyrolysis for this compound production is currently assessed lower than gasification. etipbioenergy.eumdpi.com

Yields for biomass-based this compound production through thermochemical pathways can range from 0.057 to 0.107 kg H₂/kg biomass feedstock, depending on the process design and by-products. etipbioenergy.eu Production costs for this compound from gasification or pyrolysis have been reported to range from 0.078 to 0.21 EUR/kWh. etipbioenergy.eu

Thermochemical Conversion Yields and Costs

Process	Typical Yield (kg H₂/kg biomass)	Production Cost (EUR/kWh H₂)
Gasification and Pyrolysis	0.057 - 0.107	0.078 - 0.21

Hydrothermal Processes for this compound Generation

Hydrothermal processes utilize water at high temperatures and pressures, often in subcritical or supercritical states, as a reaction medium to produce this compound from biomass and other organic materials. mdpi.compsu.edubohrium.com Hydrothermal gasification, particularly in supercritical water, is considered a promising technique for converting biomass with high moisture content without the need for drying. psu.edubohrium.com This process can achieve much higher reaction rates compared to conventional fermentation processes and can yield this compound in a compressed gaseous form. psu.edu

Hydrothermal processes can involve the reaction of biomass with super- or subcritical water to generate this compound-rich gas. psu.edubohrium.com The addition of catalysts, such as reduced nickel catalysts, and inorganic alkalis can enhance the efficiency and selectivity of this compound generation at relatively lower temperatures around 400°C. psu.edu These additives can also facilitate the dissolution of CO₂ into the liquid phase, potentially leading to selective this compound generation without CO₂ emission into the gas layer. psu.edu

Artificial Photosynthesis for this compound Production

Artificial photosynthesis aims to replicate the natural process by which plants convert sunlight, water, and carbon dioxide into energy-rich compounds, with a specific focus on producing this compound (H₂) as a clean fuel source researchgate.netyoutube.comresearchgate.net. This process typically involves capturing sunlight using photoabsorbers and utilizing the absorbed energy to drive chemical reactions, primarily the splitting of water molecules (H₂O) into this compound and oxygen (O₂) youtube.comtechno-science.net. Unlike natural photosynthesis which produces glucose, artificial systems are engineered to generate storable chemical fuels like this compound researchgate.net. The development of efficient, cost-effective, and sustainable methods for this compound production through artificial photosynthesis is a key area of research for transitioning away from fossil fuels researchgate.nethydrogenfuelnews.com.

Bio-inspired Systems and Mimicry of Natural Photosynthesis

Bio-inspired systems for artificial photosynthesis draw heavily on the mechanisms found in natural photosynthesis, particularly the processes of light absorption and water splitting that occur in chloroplasts plasticsengineering.orgazocleantech.comrsc.org. Researchers aim to mimic the efficiency and robustness of natural photosynthetic systems by designing synthetic structures and materials that can perform similar functions youtube.complasticsengineering.org. This involves replicating key aspects such as the precise arrangement of molecules for efficient electron transfer and controlled redox reactions plasticsengineering.orgazocleantech.com.

One approach involves creating supramolecular photocatalysts that replicate electron transfer mechanisms akin to chlorophyll (B73375) in plants hydrogenfuelnews.com. For instance, modifying fluorescent dyes and incorporating sustainable materials like tannic acid has shown promise in enhancing efficiency and durability hydrogenfuelnews.com. These bio-inspired designs can lead to the development of more efficient and sustainable artificial photosynthesis technologies youtube.com.

Structured polymer networks within bio-inspired hydrogels are being explored to create stable environments for precise molecular arrangements and controlled reactions essential for artificial photosynthesis plasticsengineering.orgazocleantech.com. These networks support crucial reactions like water splitting and electron transfer, aiming to replicate the natural efficiency observed in photosynthetic systems plasticsengineering.org. Recent innovations include embedding catalytic molecules, such as ruthenium complexes and platinum nanoparticles, within polymer networks to improve electron transfer efficiency, directly mimicking natural catalysts techno-science.netplasticsengineering.orgrsc.org.

Integration of Nanocrystal Semiconductors and Biological Components

The integration of nanocrystal semiconductors and biological components is a key strategy in developing semi-artificial photosynthesis systems mdpi.comacs.org. This approach combines the light-harvesting capabilities of inorganic semiconductors with the catalytic specificity and efficiency of biological systems, such as enzymes or whole microorganisms mdpi.comacs.orgosti.gov. By interfacing semiconducting quantum dots, metal oxides, or perovskites with bacteria, algae, or fungi, researchers are exploring new pathways to bypass limitations in natural photosynthesis and engineer novel biohybrid energy conversion platforms mdpi.com.

Semiconductor nanoparticles, including Cadmium Sulfide (CdS) and Titanium Dioxide (TiO₂), are utilized as light harvesters due to their broad spectral absorption and relative stability osti.govacs.org. These nanoparticles absorb solar energy and facilitate charge separation acs.org. Biological components, such as hydrogenase enzymes or engineered bacteria like Escherichia coli, provide the catalytic machinery for the reduction reactions necessary for this compound production mdpi.comosti.gov.

The synergistic interaction between nanomaterials and microorganisms, often facilitated by comparable size and tunable surface properties, enables improved solar energy absorption, charge separation, and conversion mdpi.com. This integration can lead to enhanced electron transfer and selective catalysis mdpi.comacs.org. For example, bioinorganic hybrid systems have been developed for photocatalytic this compound production by combining light-harvesting semiconductors, hydrogenase catalysis, and the self-aggregation of whole bacterial cells researchgate.net. Engineered Escherichia coli cells, modified for the biosynthesis of biocompatible cadmium sulfide nanoparticles, have demonstrated continuous this compound production under light irradiation researchgate.net.

This approach leverages the advantages of both synthetic and biological components, aiming for systems that are efficient, selective, and potentially more stable and scalable than purely artificial or natural systems mdpi.comacs.org.

Hydrogel-based Systems for Solar Water Splitting

Hydrogel-based systems are emerging as a promising platform for solar water splitting in artificial photosynthesis plasticsengineering.orgazocleantech.comjaist.ac.jp. These bioinspired hydrogels are designed to mimic the structure and function of natural photosynthetic environments, providing a stable and organized matrix for the components involved in water splitting plasticsengineering.orgjaist.ac.jp.

Hydrogels, which are three-dimensional, water-absorbing polymer networks, offer several advantages for artificial photosynthesis, including providing a stable environment for dispersing functional molecules and enabling close molecular arrangements crucial for efficient reactions azocleantech.comrsc.org. They can facilitate energy conversion and offer a breakthrough approach to generating renewable this compound energy jaist.ac.jp.

A key challenge in previous artificial photosynthesis systems has been the aggregation of functional molecules, which reduces efficiency techno-science.netjaist.ac.jp. Hydrogel designs can prevent this aggregation, significantly boosting the activity of the water-splitting process and increasing this compound production compared to older techniques techno-science.netjaist.ac.jp. Researchers have designed hydrogels with polymer networks that facilitate energy conversion and support essential reactions like water splitting and electron transfer plasticsengineering.orgjaist.ac.jp.

Incorporating catalytic nanoparticles, such as platinum nanoparticles, within the hydrogel network further enhances this compound generation efficiency rsc.org. Thermoresponsive polymers, like PNIPAAm, can also be integrated to modulate polymer structure and improve reaction efficiency through temperature changes plasticsengineering.org. This allows for precise manipulation of electron transfer azocleantech.com. These advancements in polymer design make hydrogels increasingly suitable for artificial photosynthesis applications plasticsengineering.org.

Hydrogel-based systems offer a way to produce this compound using sunlight and water, contributing to the development of sustainable energy technologies rsc.orgjaist.ac.jp.

Advanced Hydrogen Storage Systems and Materials Science

Solid-State Hydrogen Storage Materials

Solid-state this compound storage involves the reversible uptake and release of this compound within a solid material through chemical or physical interactions. This approach offers potential advantages in terms of safety and volumetric energy density compared to compressed gas or liquid this compound storage mdpi.com. Research in this area explores various material classes, each with unique this compound storage characteristics.

Metal Hydrides (e.g., Light Metal Hydrides, Intermetallic Hydrides)

Metal hydrides are compounds formed when this compound reacts with metals or alloys researchgate.net. They store this compound through chemical absorption, offering high volumetric this compound storage density mdpi.com. Metal alloys can be broadly classified into complex hydrides and intermetallic compounds mdpi.com.

Light metal hydrides, formed from elements like lithium (Li), sodium (Na), magnesium (Mg), boron (B), and aluminum (Al), are attractive due to their potentially high gravimetric this compound storage capacities mdpi.com. Magnesium hydride (MgH₂) is a well-known example, offering a high theoretical capacity of 7.6 wt% mdpi.com. However, MgH₂ typically suffers from slow kinetics and requires high temperatures for this compound absorption and desorption mdpi.com. Researchers are developing magnesium-based alloys and composites to address these limitations mdpi.comsciopen.com. For instance, a data-driven model has been developed to predict the dehydrogenation barriers of MgH₂ and other metal hydrides, aiming to accelerate the discovery and optimization of these materials labcompare.com.

Intermetallic hydrides are widely used as metal hydride materials because many of these alloys can store this compound at near-ambient temperatures and pressures mdpi.comfrontiersin.org. These compounds are often categorized based on their crystal structures, such as AB₂, AB₅, and Ti-based body-centered cubic structures mdpi.com. LaNi₅-based alloys (AB₅ type) are among the most popular intermetallic hydrides, readily forming LaNi₅H₆ with a capacity of around 1.2 wt% at moderate pressures and ambient temperature mdpi.comfrontiersin.org. While intermetallic compounds generally exhibit fast kinetics and good reversibility, their this compound storage capacity is often lower compared to some light metal hydrides mdpi.com. Examples of intermetallic hydrides and their properties are summarized in Table 1.

Table 1: Examples of Metal Hydrides and Selected Properties

Material	Type	Gravimetric Capacity (wt%)	Volumetric Capacity ( kg/m ³)	Dehydrogenation Temperature (°C)	Dehydrogenation Pressure (MPa)	Notes
MgH₂	Light Metal Hydride	7.6	~110	High (250-400)	0.1-0.3	Slow kinetics, high temperature required mdpi.commdpi.com
LaNi₅	Intermetallic Hydride	~1.2	High (~150)	Moderate (ambient)	Moderate	Fast kinetics, good reversibility mdpi.comfrontiersin.org
Mg₂Ni	Intermetallic Hydride	3-5	Up to 110	High (250-400)	0.1-0.3	Moderate capacity, good cycling mdpi.com
TiFe	Intermetallic Hydride	~1.7	High	Ambient	Low	Room temperature storage frontiersin.org

Note: Values are approximate and can vary depending on specific composition and conditions.

Complex Hydrides

Complex hydrides are metal salts where this compound and a core atom form a complex anion through directional bonding researchgate.net. These materials, often based on light elements like boron, nitrogen, or aluminum, can offer high gravimetric and volumetric this compound densities uu.nlmdpi.comresearchgate.net. Key classes of complex hydrides include alanates (containing the [AlH₄]⁻ anion), borohydrides (containing the [BH₄]⁻ anion), and amides (containing the [NH₂]⁻ anion) uu.nlresearchgate.net.

Aluminum hydride (AlH₃, alane) is a promising complex hydride with high theoretical gravimetric (10.1 wt%) and volumetric (149 g H₂/L) this compound densities mdpi.com. Metal alanates, such as NaAlH₄, have been investigated, and the discovery of titanium as a catalyst for reversible this compound uptake and release in NaAlH₄ was a significant development uu.nlmdpi.comenergy.gov.

Metal borohydrides, like LiBH₄ and Mg(BH₄)₂, are of interest due to their high this compound densities researchgate.netenergy.govresearchgate.netnih.gov. LiBH₄ has a very high theoretical capacity but suffers from high thermal stability and poor reversibility nih.govfrontiersin.org. Mg(BH₄)₂ has a lower decomposition temperature than LiBH₄ but forms a stable intermediate (MgB₁₂H₁₂) which hinders reversibility nih.gov. Research focuses on modifying borohydrides through methods like adding catalysts or nanoconfinement to improve their thermodynamic and kinetic properties nih.govfrontiersin.org.

Complex hydrides, while offering high storage capacities, often face challenges related to kinetics, thermodynamics, and reversibility, requiring specific conditions for this compound release and uptake mdpi.commdpi.comenergy.gov. The reaction mechanisms for this compound release and uptake in many complex hydrides are also more intricate and less understood compared to metallic and ionic hydrides uu.nl.

Metal-Organic Frameworks (MOFs) and Porous Materials

Porous materials, including Metal-Organic Frameworks (MOFs), are being explored for this compound storage through physical adsorption mdpi.comnih.gov. MOFs are a class of materials with high surface areas and tunable pore structures, making them effective for gas adsorption nih.govmdpi.com. They are formed by linking metal ions or clusters with organic ligands mdpi.com.

MOFs show significant this compound absorption capacity at low temperatures and high pressures nih.govmdpi.com. For example, MOF-5 has demonstrated a this compound storage capacity of 1.3 wt% at 100 kPa and 77 K mdpi.com. The advantages of MOFs include their hydrophobic nature, strong mechanical and thermal resistance, chemical inertness, and high physical adsorption capacity nih.gov. However, their low adsorption enthalpy and stability in practical applications remain limitations mdpi.com. Research aims to improve MOF performance by increasing surface area, expanding porosity, and incorporating active sites mdpi.com. Other porous materials like zeolites, activated carbons, and carbon nanotubes are also being investigated, with studies exploring the benefits of doping or forming composites to enhance this compound adsorption nih.govmetu.edu.tr.

Nanostructured Materials for Enhanced this compound Sorption

Nanostructuring of this compound storage materials is a promising approach to improve both thermodynamic and kinetic properties hycare-project.eu. Reducing particle size to the nanoscale can decrease diffusion distances for this compound atoms and potentially alter the thermodynamic landscape of this compound absorption and desorption hycare-project.eu.

Research in this area includes the synthesis of nanostructured metal hydrides, complex hydrides, and porous materials. For instance, studies on nanoconfined LiBH₄ in nanoporous carbon have shown improved this compound desorption kinetics nih.gov. The addition of catalysts, such as nickel nanoparticles, to nanoconfined LiBH₄ can further enhance cycling performance under milder conditions nih.gov. Novel nanostructures, such as Pd-Cd core/shell nanostructures, have demonstrated significantly increased capacity for this compound sorption compared to pure nanoparticles researchgate.netresearchgate.net. The composition and structure of these nanomaterials strongly influence their this compound storage performance researchgate.netresearchgate.net. Nanostructuring can also facilitate this compound spillover effects, where this compound atoms dissociate on a catalyst and then migrate onto a support material, further enhancing storage capacity researchgate.net.

Thermodynamic and Kinetic Properties of Storage Materials

The practical applicability of this compound storage materials is dictated by their thermodynamic and kinetic properties mdpi.com. Thermodynamic properties, such as the enthalpy and entropy of this compound absorption and desorption, determine the temperature and pressure conditions required for this compound storage and release mdpi.com. For metal hydrides to be practical for fuel cell applications, they should ideally operate within a pressure range of 1 to 10 bar and a temperature range of -20 to 100 °C, corresponding to an enthalpy change of 28 to 48 kJ/mole of this compound nih.gov.

Kinetic properties, including the rates of this compound absorption and desorption, govern the speed and reversibility of the storage process mdpi.com. Slow kinetics can be a major hurdle for the practical implementation of some high-capacity materials like MgH₂ mdpi.com.

Computational methods, such as Density Functional Theory (DFT) calculations and Molecular Dynamics (MD) simulations, play a crucial role in assessing and predicting the thermodynamic and kinetic properties of this compound storage materials metu.edu.trmdpi.comnumberanalytics.com. DFT can be used to determine the energy changes during this compound absorption and desorption, providing insights into the stability and reversibility of materials mdpi.com. MD simulations can investigate this compound diffusion and transport within materials numberanalytics.com. Machine learning algorithms are also being employed to identify new materials with improved properties and optimize the composition and microstructure of existing ones labcompare.comnumberanalytics.com.

Techniques like in-situ X-ray Photoelectron Spectroscopy (XPS) are used experimentally to track the dynamic evolution of intermediates and understand reaction mechanisms, for example, in catalyzed complex hydrides uu.nl. Thermal methods like the Sieverts technique are commonly used to measure the pressure-composition-temperature (PCT) relationships and kinetics of this compound sorption in solid-state materials.

Liquid Organic this compound Carriers (LOHCs) Research

Liquid Organic this compound Carriers (LOHCs) represent an alternative approach to this compound storage, utilizing organic compounds that can reversibly absorb and release this compound through chemical reactions researchgate.netacs.orgdirmarketresearch.com. LOHC systems consist of a pair of this compound-lean and this compound-rich organic molecules acs.org. This compound is stored by catalytically hydrogenating the this compound-lean form, and it is released by catalytically dehydrogenating the this compound-rich form researchgate.netacs.orgdirmarketresearch.com.

The key advantage of LOHCs is that they are liquid under ambient conditions, allowing for storage and transportation using existing infrastructure for liquid fuels, such as tanks and pipelines, without the need for high pressure or cryogenic temperatures acs.orgdirmarketresearch.com. This can significantly reduce the logistical challenges associated with this compound.

Research in LOHCs focuses on identifying suitable organic compounds and developing efficient catalysts for the hydrogenation and dehydrogenation reactions researchgate.netacs.org. Ideal LOHC materials should possess high gravimetric and volumetric this compound storage capacities, favorable hydrogenation/dehydrogenation thermodynamics and kinetics, high stability over multiple cycles, low toxicity, and be readily available and cost-effective acs.org.

Examples of organic compounds investigated as LOHCs include carbazole (B46965) derivatives, such as N-ethylcarbazole researchgate.netacs.org. These molecules can undergo repeated hydrogenation and dehydrogenation cycles acs.org. Research involves studying the thermophysical properties (e.g., heat capacity, density, viscosity) and thermochemical properties (e.g., enthalpy of vaporization) of both the this compound-lean and this compound-rich forms to enable reliable process modeling acs.org.

Computational methods, including cheminformatics and quantum chemical calculations, are being used for the high-throughput screening and identification of novel LOHC candidates with desired properties, such as appropriate dehydrogenation enthalpies researchgate.net. This in-silico approach helps to accelerate the discovery process and reduce the need for extensive experimental screening researchgate.net.

While LOHCs offer a promising solution for this compound logistics, challenges remain in optimizing the catalytic processes for efficient and cost-effective this compound release, particularly minimizing the energy penalty associated with dehydrogenation and improving catalyst lifetime and activity acs.org.

Table 2: Comparison of this compound Storage Methods

Method	State of this compound	Storage Pressure/Temperature	Volumetric Density ( kg/m ³)	Gravimetric Density (wt%)	Advantages	Challenges
Compressed Gas (70 MPa)	Gas	High Pressure (70 MPa)	~40	5-6	Relatively mature technology, fast refueling	High pressure tank requirements, lower volumetric density
Liquid this compound	Liquid	Cryogenic (-253 °C)	~70	100	High volumetric density	High energy consumption for liquefaction, boil-off losses, cryogenic infrastructure
Solid-State (Metal Hydrides)	Solid	Moderate Pressure/Temperature	100-130	Varies (up to ~7.6)	High volumetric density, good safety	Lower gravimetric density (for some), kinetics, thermodynamics, cost
Solid-State (Porous Materials)	Solid	Low Temperature/High Pressure	Varies	Varies	High surface area, tunable structure	Low adsorption enthalpy, stability
LOHCs	Liquid	Ambient Pressure/Temperature	Varies	Varies	Utilizes existing liquid fuel infrastructure, ambient conditions	Energy penalty for dehydrogenation, catalyst development

Note: Values are approximate and can vary depending on specific materials and systems.

Advanced Pressure Vessel Designs for this compound Containment

High-pressure gaseous this compound storage in pressure vessels is a mature technology, but advancements in materials and design are continuously improving performance, reducing weight, and increasing safety. Composite overwrapped pressure vessels (COPVs) represent a significant step forward in this domain. These vessels typically consist of a lightweight liner (either metallic, commonly aluminum, or polymeric) overwrapped with a high-strength composite material, such as carbon fiber or fiberglass, embedded in an epoxy resin matrix. steelheadcomposites.comastforgetech.commdpi.comuac.noiyte.edu.tr This composite construction allows for significantly higher operating pressures and substantial weight reduction compared to traditional all-metal tanks. mdpi.comuac.nomdpi.com

There are different types of COPVs, categorized based on their liner material:

Type III: Feature a seamless aluminum liner fully wrapped with a composite material, often carbon fiber. They offer a good balance between weight and cost and are common in automotive and other mobile applications. astforgetech.commdpi.com

Type IV: Utilize a polymeric (plastic) liner fully wrapped with a composite material, typically carbon fiber or fiberglass. steelheadcomposites.commdpi.comuac.no These tanks are the lightest and most corrosion-resistant but can be more expensive due to the extensive use of composites. mdpi.comskaienergies.com Type IV tanks currently dominate research interest for lightweight and efficient this compound storage systems, particularly for onboard vehicle applications where weight reduction is crucial. mdpi.com

Type V: Represent an emerging technology with all-composite construction, lacking a metal or plastic liner. They offer the highest performance in terms of weight and strength but are the most expensive due to advanced materials and manufacturing processes. mdpi.com

Advanced manufacturing techniques, such as filament winding, are crucial for producing COPVs with precision and automation. iyte.edu.trmdpi.com This process involves winding continuous fibers, impregnated with resin, around a mandrel to form the vessel's structural layer. iyte.edu.tr Researchers are investigating the influence of parameters like carbon fiber winding angle on the reinforcement layer thickness to achieve lightweight designs. mdpi.com Finite element analysis (FEA) is widely used in the design and modeling of COPVs to predict their structural behavior, including burst pressure and fatigue life. mdpi.comiyte.edu.trmdpi.com Experimental testing, such as burst pressure tests and strain measurements, are conducted to validate these models and assess the mechanical performance of the vessels. iyte.edu.tr

Innovations in liner materials, such as advanced polymers like high-density polyethylene (B3416737) (HDPE) or polyamide (PA), and optimized carbon-fiber reinforcements are being leveraged to reduce tank weight and improve pressure tolerance. credenceresearch.commdpi.com Novel resin chemistries are also being developed to extend service life and reduce maintenance intervals. credenceresearch.com For stationary high-pressure this compound storage, novel layered inner steel vessel designs are being explored to mitigate this compound embrittlement, a phenomenon that can degrade the mechanical properties of metals in the presence of this compound. energy.gov Combining steel with concrete in a pre-stressed design is another approach to reduce cost and enable load sharing between the inner vessel and the concrete reinforcement. energy.gov

An example of an advanced pressure vessel design is the NPROXX AH710-70, a 700 bar this compound pressure vessel designed for heavy vehicles and long-haul trucks. nproxx.com This vessel has a volume of 553 liters, a weight of 338 kg, and can store 22.2 kg of usable this compound mass. nproxx.com It is designed to meet stringent safety and performance requirements for heavy-duty transportation. nproxx.com

The following table provides an overview of different COPV types and their characteristics:

COPV Type	Liner Material	Reinforcement Material	Key Characteristics	Typical Applications
Type III	Aluminum	Composite (e.g., Carbon Fiber)	Good balance of weight and cost, lighter than Type II	Automotive, Mobile uses
Type IV	Polymer (Plastic)	Composite (e.g., Carbon Fiber, Fiberglass)	Very lightweight, corrosion-resistant, higher cost	Onboard vehicles, Stationary storage
Type V	None	Composite	Extremely lightweight, highest performance, most expensive	High-performance, Advanced applications

Thermal Management Strategies in this compound Storage Systems

Thermal management is a critical aspect of this compound storage, impacting efficiency, safety, and storage capacity, particularly for compressed gas and metal hydride-based systems. mdpi.compurdue.edupolito.itpfannenberg.com The thermodynamics of this compound storage, whether through compression, liquefaction, or absorption in materials, involve significant heat transfer effects. purdue.edu

For compressed this compound storage, efficient heat transfer during the filling process is essential to minimize temperature rise within the tank. mdpi.compurdue.edujst.go.jp Rapid compression of this compound during refueling can cause significant heating due to the Joule-Thomson effect and compression work, potentially exceeding the maximum permissible temperature of the storage tank and reducing the amount of this compound that can be stored. mdpi.comfluorocarbons.orghyfindr.com Pre-cooling the this compound before it enters the vehicle tank is a common strategy to mitigate this temperature increase. purdue.edufluorocarbons.orghyfindr.comosti.gov Pre-cooling units (PCUs) in this compound refueling stations utilize refrigeration systems and heat exchangers to cool the this compound to temperatures as low as -40°C. fluorocarbons.orghyfindr.comosti.gov Different precooling approaches exist, including thermal buffering and on-demand cooling, with hybrid strategies being explored to optimize cooling capacity and reduce costs. osti.gov

For liquid this compound storage, maintaining cryogenic temperatures (around 20 K) is paramount to prevent boil-off, the unintended vaporization of the liquid this compound due to heat ingress. purdue.eduosti.govmdpi.com Advanced insulation materials and vacuum jackets are crucial for minimizing heat transfer into the cryogenic tank. purdue.eduosti.gov Multilayer insulation (MLI), consisting of multiple layers of thin, reflective material separated by vacuum, is a common and effective insulation technique for cryogenic vessels. osti.govnasa.gov The thermal performance of MLI is highly dependent on maintaining a high vacuum. osti.gov Research investigates the relationship between insulation thickness and boil-off rate to optimize tank design for minimal this compound losses. wustl.edu Passive thermal management techniques for liquid this compound storage also include thermal shielding, gas-cooled shielding layers, and optimizing tank siting and deployment to take advantage of environmental conditions. mdpi.com Active thermal management strategies include cryogenic fluid mixing to disrupt thermal stratification and thermodynamic venting systems (TVS) that use the enthalpy of a small amount of vented vapor to cool the remaining liquid. mdpi.com

Optimization of reactor vessel shape. mdpi.comresearchgate.net

Integration of heat exchangers within the hydride bed. mdpi.comresearchgate.netaip.org

Incorporation of high thermal conductivity additives, such as expanded graphite (B72142), metal foams (aluminum, copper, zinc), or carbon fibers, into the metal hydride material. mdpi.comresearchgate.netaip.orgpurdue.edu

Utilizing phase change materials (PCMs) for thermal buffering. mdpi.comresearchgate.net

Adding cooling tubes or water jackets. mdpi.comresearchgate.net

Research findings highlight the impact of additives on the thermal conductivity of metal hydrides. For instance, pellets of Ti1.1CrMn with graphite and polyvinylidene fluoride (B91410) (PVDF) showed effective thermal conductivities between 6.3 and 6.9 W/m·K, significantly higher than activated powder alone. purdue.edu The pressure of this compound gas also influences the effective thermal conductivity of metal hydride powders. purdue.edu

The following table summarizes key thermal management strategies for different this compound storage methods:

Storage Method	Thermal Management Challenges	Key Strategies
Compressed this compound	Heat generation during filling (compression and Joule-Thomson effect)	Pre-cooling of this compound before refueling, Optimized filling strategies, Enhanced heat transfer within the tank and to the environment. mdpi.compurdue.edujst.go.jpfluorocarbons.orghyfindr.comosti.gov
Liquid this compound	Heat ingress leading to boil-off	Advanced insulation (e.g., MLI, vacuum jackets), Thermal shielding, Gas-cooled shields, Optimized tank siting, Cryogenic fluid mixing, Thermodynamic venting systems. purdue.eduosti.govmdpi.comnasa.govwustl.edumdpi.com
Metal Hydrides	Heat release during absorption, Heat requirement during desorption, Low thermal conductivity of hydride beds	Optimized reactor design, Integrated heat exchangers, High thermal conductivity additives, Phase change materials, Cooling tubes/jackets. mdpi.compurdue.eduresearchgate.netaip.orgpurdue.edu

Detailed research findings, such as those on the temperature rise during fast-filling of Type IV cylinders, inform the development of fueling protocols and precooling requirements to ensure safe and efficient operation. mdpi.com Studies on the thermal properties of this compound storage materials, including their thermal conductivity and heat capacity under various conditions, are crucial for optimizing the design of materials-based storage systems. purdue.eduosti.gov

Hydrogen Utilization Technologies and Systems Integration

Industrial Applications of Hydrogen

This compound has a long history of being utilized in a wide variety of industries, primarily as a feedstock or a reducing agent. fchea.orghydrogeneurope.eu The majority of this compound produced globally is currently consumed in a few key industrial sectors. fchea.orghydrogeneurope.euwha-international.com

One of the largest consumers of this compound is the ammonia (B1221849) production industry. fchea.orghydrogeneurope.euwha-international.comhitachienergy.com Ammonia (NH₃) is primarily produced via the Haber-Bosch process, which involves the reaction of nitrogen and this compound under high temperature and pressure in the presence of a catalyst. fchea.orghydrogeneurope.euhitachienergy.comroyalsociety.org Ammonia is a critical component in the production of fertilizers, accounting for a significant portion of global this compound demand. fchea.orghydrogeneurope.euwha-international.comhitachienergy.com

The petroleum refining industry is another major user of this compound. fchea.orgeia.govhydrogeneurope.euwha-international.commarketsandmarkets.com this compound is essential for upgrading crude oil into various fuels like gasoline, diesel, and jet fuel. marketsandmarkets.comchasefiltercompany.com Key applications in refining include hydrotreating and hydrocracking. marketsandmarkets.comchasefiltercompany.comthechemicalengineer.comnocarbonfuel.org Hydrotreating processes use this compound to remove impurities, particularly sulfur, from fuels to meet environmental regulations and prevent equipment corrosion. marketsandmarkets.comchasefiltercompany.comthechemicalengineer.comnocarbonfuel.orgglobalsyngas.org Hydrocracking breaks down heavier, complex hydrocarbon molecules into lighter, more valuable products in the presence of this compound and a catalyst. marketsandmarkets.comchasefiltercompany.comthechemicalengineer.comnocarbonfuel.orgglobalsyngas.org

Methanol (B129727) production also relies heavily on this compound. fchea.orghydrogeneurope.euwha-international.com Methanol (CH₃OH) is produced by reacting carbon monoxide with this compound. fchea.org It serves as a crucial chemical feedstock for numerous products, including polymers. hydrogeneurope.euwha-international.com

The steel industry is increasingly exploring the use of this compound, particularly "green" this compound produced from renewable energy sources, to decarbonize its processes. fchea.orgtatasteelnederland.coming.comief.organdritz.com Traditional steelmaking methods using coal are significant sources of CO₂ emissions. ing.comandritz.comeuropa.eu this compound can be used as a reducing agent in the direct reduction of iron ore, reacting with iron ore to produce iron and water, instead of CO₂. thechemicalengineer.coming.comief.organdritz.com While direct reduction with natural gas is established, this compound-based methods are currently being developed and piloted with the aim of significantly reducing the carbon footprint of steel production. thechemicalengineer.coming.comief.organdritz.com

Beyond these major applications, this compound is also used in other industries, including metalworking, flat glass production, and electronics manufacturing, often as a protective or reducing atmosphere. hydrogeneurope.euwha-international.comthechemicalengineer.com

The current industrial demand for this compound is largely met by production methods that result in significant carbon emissions, such as steam methane (B114726) reforming of natural gas. hitachienergy.comroyalsociety.orgglobalsyngas.orgeuropa.eu However, there is a growing trend towards utilizing low-carbon this compound, including green this compound produced via electrolysis powered by renewable energy, to reduce the environmental impact of these essential industrial processes. fchea.orghitachienergy.comnocarbonfuel.orging.comief.organdritz.comtaylorfrancis.com

Industrial this compound Consumption Breakdown

Industrial Application	Approximate Global this compound Usage
Ammonia Synthesis	55% hydrogeneurope.euwha-international.com
Refineries	25% hydrogeneurope.euwha-international.com
Methanol Production	10% hydrogeneurope.euwha-international.com
Other Applications	10% hydrogeneurope.euwha-international.com

Note: Data is approximate and can vary based on source and year.

Key Processes Utilizing this compound in Refining

Process	Description	Primary Function
Hydrotreating	Catalytic process to remove impurities (sulfur, nitrogen, metals) from fuels.	Impurity removal, meeting environmental standards. marketsandmarkets.comchasefiltercompany.comthechemicalengineer.comnocarbonfuel.orgglobalsyngas.org
Hydrocracking	Breaks down heavy hydrocarbons into lighter, more valuable products.	Increasing yield of gasoline, diesel, jet fuel. marketsandmarkets.comchasefiltercompany.comthechemicalengineer.comnocarbonfuel.orgglobalsyngas.org

This compound in Steel Production (this compound-Based Direct Reduction)

Input	Process (Simplified)	Output (Primary)	Notes
Iron Ore	H₂ + Iron Oxide → Iron + H₂O	Iron, Water Vapor	Replaces coal, significantly reduces CO₂. ing.comief.organdritz.com
This compound	Used as a reducing agent.	-	Ideally green this compound for decarbonization. ing.comandritz.com

Chemical Industry Applications (e.g., Ammonia, Methanol Production)

This compound plays a crucial role in the chemical and fertilizer industries, serving as a fundamental building block for essential processes and products. seh2.energy

Ammonia Production: The most significant use of this compound in the chemical industry is in the production of ammonia (NH₃) via the Haber-Bosch process. fchea.orgseh2.energy Ammonia is a critical ingredient for nitrogen-based fertilizers, vital for global agriculture. fchea.orgseh2.energy The Haber-Bosch process involves combining nitrogen (N₂) from the air with this compound under high pressure and temperature in the presence of a catalyst to produce ammonia. seh2.energyiberdrola.comupenn.eduhydrogentechworld.com Currently, the this compound used in this process primarily comes from natural gas through steam methane reforming (SMR), an emission-intensive method. seh2.energyhydrogentechworld.comcas.org This conventional ammonia production accounts for a significant portion of global CO₂ emissions. hydrogentechworld.comhitachienergy.com Green ammonia production, which utilizes this compound obtained from water electrolysis powered by renewable energy, offers a sustainable alternative. iberdrola.comisc3.org

Methanol Production: this compound is also essential in the production of methanol (CH₃OH), a basic chemical feedstock used in manufacturing formaldehyde, acetic acid, plastics, solvents, and pharmaceuticals. fchea.orgseh2.energy Methanol can be produced from synthesis gas (syngas), a mixture of this compound, carbon monoxide (CO), and carbon dioxide (CO₂). seh2.energythechemicalengineer.com While traditionally sourced from natural gas or coal, there is growing interest in producing methanol by directly combining this compound and carbon dioxide, offering the potential to convert atmospheric CO₂ into a fossil-fuel substitute. thechemicalengineer.com Green methanol can be produced from green this compound and non-fossil carbon sources, such as captured atmospheric CO₂ or agricultural and forestry waste. moeveglobal.com This process involves combining captured carbon dioxide with renewable this compound in a methanol synthesis process. liquidwind.com The most mature technology for e-methanol production involves producing this compound via water electrolysis powered by renewable electricity and combining it with CO₂. hydrogentechworld.com

Table: this compound Use in Chemical Industry

Application	Process Name	Reactants Involved	Primary this compound Source (Current)	Sustainable this compound Source
Ammonia Production	Haber-Bosch	Nitrogen (N₂), this compound (H₂)	Steam Methane Reforming (SMR)	Green this compound (Electrolysis)
Methanol Production	Methanol Synthesis	This compound (H₂), CO/CO₂	Syngas from fossil fuels	Green this compound, Captured CO₂

Metallurgical Sector (e.g., Direct Reduced Iron for Steelmaking)

The metallurgical sector, particularly steel production, is a significant contributor to global CO₂ emissions. globalefficiencyintel.commpie.desteelwatch.orgenagas.es this compound is emerging as a promising alternative for decarbonizing this sector. enagas.es

Direct Reduced Iron (DRI) for Steelmaking: Direct reduced iron (DRI), also known as sponge iron, is produced by reducing iron ore at temperatures below its melting point using a reducing gas containing elemental carbon and/or this compound. mdpi.comwikipedia.org this compound-based direct reduction iron (H-DRI) processes are a major step towards sustainable ironmaking due to their substantial carbon reduction capabilities and established technological maturity. mdpi.com In the H-DRI process, pure this compound or this compound-rich gases are used for the reduction reaction with iron ore. mdpi.com When this compound is used as the sole reducing gas, no carbon dioxide is produced. wikipedia.org The resulting DRI is a high-quality raw material for steelmaking in an electric arc furnace (EAF). mdpi.com This process not only mitigates carbon emissions but also holds significance in advancing short-process steel smelting techniques. mdpi.com Several commercial-scale H₂-DRI projects are underway globally. globalefficiencyintel.com Current DRI technology requires a significant amount of this compound per tonne of DRI produced. steelwatch.org Research is exploring the effect of this compound pressure on the reduction kinetics and microstructure of iron pellets in the H-DRI process, showing that increased this compound pressure can increase reduction kinetics. mpie.de

Table: this compound Use in Metallurgical Sector

Application	Process Name	Reactants Involved	Current Reducing Agent (Typical)	Decarbonization Pathway
Steelmaking (Iron)	Direct Reduction of Iron (DRI)	Iron Ore, Reducing Gas	Syngas (H₂, CO), Natural Gas, Coal	This compound-based DRI (H₂-DRI)

Decarbonization Pathways in Heavy Industry

Decarbonizing heavy industry is a critical challenge, and this compound is expected to play a vital role as a low-carbon fuel, feedstock, and energy source. cas.orgosti.govsustainability-directory.com Industries can pursue green this compound as a decarbonization strategy. cas.org

This compound can contribute to decarbonization in heavy industry through various pathways:

Fuel Substitution: Replacing fossil fuels like coal and natural gas with this compound in high-temperature processes, such as those in cement kilns, can significantly lower CO₂ emissions as burning this compound produces only water vapor. osti.govsustainability-directory.comnbmcw.com

Reducing Agent: Utilizing this compound as a reducing agent, as seen in the H₂-DRI process for steelmaking, eliminates or significantly reduces process emissions compared to using carbon-based reductants. fchea.orgmpie.desteelwatch.orgenagas.es

Feedstock: Transitioning to green this compound as a primary feedstock in the chemical industry for producing ammonia, methanol, and other chemicals enables the production of sustainable materials. fchea.orgseh2.energysustainability-directory.com

Carbon Capture and Utilization: this compound can be used in conjunction with carbon capture to utilize CO₂ emissions, for instance, by combining captured CO₂ with this compound to produce methanol or methane. nbmcw.comdiscoverthegreentech.com

While this compound presents a promising route, challenges remain, including the current cost of green this compound compared to fossil fuels and the need for significant infrastructure development and modifications to existing industrial equipment. globalefficiencyintel.comnbmcw.comdnv.com

Emerging Industrial Uses (e.g., Cement Production)

Beyond its traditional applications and established decarbonization pathways, this compound is also finding emerging uses in other heavy industries, such as cement production.

Cement Production: The cement industry is a major source of global CO₂ emissions. osti.govnbmcw.comdiscoverthegreentech.com this compound is being explored as a promising decarbonization pathway for this sector. nbmcw.comdiscoverthegreentech.comdnv.com this compound can be used in cement production in several ways to cut emissions. nbmcw.com This includes using this compound as a fuel substitute in cement kilns to replace fossil fuels. osti.govnbmcw.com Injecting this compound into cement kilns can optimize the combustion process and increase the use of alternative fuels, decreasing the reliance on fossil fuels. cemex.com Companies are piloting the use of this compound injection in their cement plants to reduce CO₂ emissions and increase the use of alternative fuels. cemex.com this compound can also potentially be used as a reducing agent in the raw mix to decrease the amount of clinker required, a significant source of CO₂ emissions in cement manufacturing. nbmcw.com Furthermore, this compound can be used in carbon capture and utilization processes to capture CO₂ emissions from cement production and use them as a feedstock for other products like building materials or fuels. nbmcw.comdiscoverthegreentech.com While promising, the adoption of this compound in cement production is currently facing challenges, primarily related to cost and the need for infrastructure and potential modifications to existing facilities. osti.govnbmcw.comdnv.com

This compound Integration in Sustainable Energy Systems

This compound is a key element in the transition towards sustainable energy systems, offering solutions for energy storage, grid balancing, and sector coupling.

This compound Microgrids and Decentralized Energy Solutions

This compound microgrids are emerging as a powerful tool for decentralizing energy generation and enhancing resilience in sustainable energy systems. climafix.inyonderh2.com These are small-scale, localized energy systems that integrate this compound production, storage, and utilization technologies to provide electricity, heating, and cooling to a specific area. climafix.in

This compound microgrids offer several advantages for decentralized energy solutions:

Energy Storage and Balancing: this compound can serve as an efficient means of energy storage, particularly for intermittent renewable energy sources like solar and wind. yonderh2.comfraunhofer.de During periods of excess renewable energy production, surplus electricity can be used for electrolysis to produce this compound, which can then be stored and later converted back to electricity through fuel cells when needed. yonderh2.comfraunhofer.de This helps to ensure a continuous and stable power supply. yonderh2.com this compound storage has the advantage of being able to store large amounts of energy for extended periods compared to battery storage. fraunhofer.de

Renewable Integration: this compound facilitates the seamless integration of renewable energy sources into microgrids by acting as an energy carrier to store and distribute power generated from renewables. yonderh2.com

Backup Power and Resilience: this compound fuel cells can provide reliable backup power during grid outages, enhancing the resilience of microgrids for critical infrastructure and remote locations. yonderh2.com

Off-Grid Applications: this compound's portability and energy density make it suitable for powering off-grid microgrids in remote or hard-to-access areas. yonderh2.com

This compound-based microgrids are being explored and demonstrated in various applications, including for communities, campuses, industrial facilities, hospitals, and remote rural areas. climafix.infraunhofer.depv-magazine.comh2-international.com

Power-to-X Concepts and Implementation

Power-to-X (PtX) is a collective term for technologies that convert electricity, particularly surplus renewable electricity, into other energy carriers or products ("X"). ramboll.comgreengoenergy.comavkvalves.cominfinitypv.comphoenixcontact.com this compound is a core component and the basis for many PtX pathways. phoenixcontact.comsiemens-energy.com

The fundamental step in most PtX processes is the conversion of renewable electricity into this compound through electrolysis. ramboll.comavkvalves.cominfinitypv.comphoenixcontact.com This green this compound can then be used in various ways:

Power-to-Gas (PtG): Converting this compound into gaseous fuels like methane, often by combining this compound with captured CO₂. avkvalves.cominfinitypv.comphoenixcontact.com This allows for the storage and transport of renewable energy using existing natural gas infrastructure, potentially through blending this compound into the gas network. avkvalves.com

Power-to-Liquid (PtL): Synthesizing liquid fuels or chemicals like methanol and ammonia from renewable this compound and a carbon source (for methanol) or nitrogen (for ammonia). ramboll.comavkvalves.comphoenixcontact.com These e-fuels can be used in sectors that are difficult to electrify, such as heavy transportation, shipping, and aviation. moeveglobal.comramboll.comgreengoenergy.comsiemens-energy.com

Power-to-Chemicals: Utilizing green this compound as a basic chemical in various industries, including the production of ammonia and methanol. avkvalves.comsiemens-energy.com

Power-to-Power: Converting stored this compound back into electricity using fuel cells or turbines when needed. avkvalves.comsiemens-energy.com

PtX technologies are considered essential for achieving a carbon-neutral society by enabling the storage of intermittent renewable energy, decarbonizing hard-to-abate sectors, and creating new economic opportunities. ramboll.comgreengoenergy.comsiemens-energy.com While the technology is maturing, challenges remain in achieving economic viability and scaling up infrastructure. globalefficiencyintel.comdominion-funds.com

Table: Power-to-X Concepts Involving this compound

Concept	Conversion Process	"X" Product Examples	Applications
Power-to-Gas	Electrolysis (H₂), Methanation (H₂ + CO₂ → CH₄)	This compound, Synthetic Natural Gas (Methane)	Energy storage, Gas grid injection, Heating
Power-to-Liquid	Synthesis (H₂ + CO₂ → Methanol; H₂ + N₂ → Ammonia)	Methanol, Ammonia, Synthetic Fuels	Transport (shipping, aviation), Chemical feedstock
Power-to-Chemicals	Utilization of H₂ as feedstock	Ammonia, Methanol, other chemicals	Chemical industry
Power-to-Power	Fuel Cells, Turbines	Electricity	Grid balancing, Backup power

Role of this compound in Balancing Renewable Energy Grids

The increasing integration of variable renewable energy sources, such as solar and wind power, presents significant challenges for maintaining grid stability and reliability due to their inherent intermittency. frontiersin.orgintelligent-energy.comeetimes.eu this compound is emerging as a crucial component in addressing these challenges by providing a flexible and scalable energy storage solution. fastechus.comclimafix.inresearchgate.net Its unique properties allow it to effectively store energy for extended periods, acting as a buffer against fluctuations in renewable energy generation and electricity demand. intelligent-energy.comfastechus.commhi.com

One of the primary mechanisms by which this compound contributes to grid balancing is through the Power-to-Gas (P2G) process. frontiersin.orgclimafix.inmdpi.com During periods of excess renewable energy generation, when supply exceeds demand, this surplus electricity can be used to power electrolyzers. intelligent-energy.comfastechus.commdpi.comiec.ch Electrolysis splits water (H₂O) into this compound (H₂) and oxygen (O₂). climafix.inmdpi.comiec.ch This "green" this compound, produced using renewable electricity, effectively stores the excess energy in a chemical form. climafix.inmdpi.com

The stored this compound can then be utilized in several ways to support grid stability. It can be converted back into electricity using fuel cells or other generation technologies during times of high demand or low renewable output, a process sometimes referred to as Power-to-Gas-to-Power. intelligent-energy.comfastechus.comresearchgate.netiec.chenapter.com This on-demand power generation helps to bridge the gap between supply and demand, ensuring a continuous and reliable energy flow. intelligent-energy.com

This compound energy storage systems (HESS) offer advantages for long-duration and large-scale energy storage compared to technologies like batteries, which are typically better suited for short-term fluctuations. intelligent-energy.commhi.commdpi.comsandia.govclarke-energy.comrenewablesnow.com This capability for seasonal storage is particularly valuable in energy systems heavily reliant on renewables, where prolonged periods of low generation ("Dunkelflaute") can occur. intelligent-energy.commhi.comenapter.com

Research and pilot projects have demonstrated the potential of this compound in grid balancing. A study focusing on integrating battery energy storage systems (BESS) and HESS found that such integrated systems effectively manage energy distribution and storage, improving system efficiency, reducing energy costs by approximately 15%, and enhancing grid stability by 20%. mdpi.comresearchgate.net Another study indicated that decentralized electrolyzers could help balance the grid using only excess renewable energy, potentially avoiding significant grid expansion costs. enapter.com The fast response time of electrolyzer systems also allows them to provide grid ancillary services, such as frequency control. frontiersin.org

While challenges such as round-trip efficiency losses and initial costs exist, advancements in electrolysis and fuel cell technologies, alongside supportive policies, are expected to enhance the economic viability and widespread adoption of this compound for grid balancing. eetimes.euenapter.comsandia.gov

Here is a summary of the roles of this compound in balancing renewable energy grids:

Role in Grid Balancing	Description	Mechanism
Energy Storage	Stores excess renewable energy for later use.	Conversion of electricity to this compound via electrolysis (Power-to-Gas). intelligent-energy.comfastechus.comclimafix.inmdpi.comiec.ch
On-Demand Power Generation	Converts stored this compound back to electricity during high demand or low renewable generation.	Utilization of fuel cells or other generation technologies (Power-to-Gas-to-Power). intelligent-energy.comfastechus.comresearchgate.netiec.chenapter.com
Long-Duration Storage	Provides a solution for storing energy over extended periods, including seasonal storage.	Storage of this compound in various forms (e.g., compressed gas, liquid, underground). mhi.comsandia.govclarke-energy.com
Grid Ancillary Services	Contributes to maintaining grid frequency and voltage stability.	Fast response capabilities of electrolyzers and fuel cells. frontiersin.org
Renewable Energy Curtailment Reduction	Utilizes excess renewable energy that would otherwise be wasted.	Conversion to this compound during periods of oversupply. mhi.comenapter.commdpi.com
Sector Coupling	Links the energy sector with industry and transportation through this compound utilization.	Supplying this compound for industrial processes, fuel cell vehicles, etc. climafix.inresearchgate.netenapter.comnrel.gov
Replacement of Peaker Plants	Offers a cleaner alternative to fossil fuel-based plants used for meeting peak demand.	Generating electricity from stored this compound. fastechus.comenapter.com

Advanced Characterization and Analytical Techniques in Hydrogen Research

Materials Characterization for Hydrogen Storage and Catalysis

Characterizing materials for this compound storage and catalysis involves probing their properties at various length scales, from the atomic to the macroscopic. Techniques are employed to understand how materials interact with this compound, the mechanisms of this compound uptake and release, and how these properties are influenced by the material's structure and composition. mdpi.comresearchgate.net

Structural and Morphological Analysis

X-ray Diffraction (XRD) is a fundamental technique used to characterize the crystallographic structure, phase composition, and structural changes in this compound storage materials. mdpi.commalvernpanalytical.com It is widely applied to investigate the structural properties of crystalline materials such as metal hydrides and complex hydrides. mdpi.com XRD is a non-destructive method that provides information about the bulk properties of the material, complementing local probe techniques. mdpi.com In situ XRD is particularly powerful for studying the dynamic structural evolution of materials during this compound absorption and desorption cycles. mdpi.commalvernpanalytical.com This allows researchers to observe phase transformations in real-time, gaining critical insights into reaction mechanisms. mdpi.commalvernpanalytical.com For example, in situ synchrotron X-ray diffraction (SR-XRD) has been used to clearly observe phase transformations between alloy, monohydride, and dihydride phases during this compound desorption and absorption cycling in high-entropy alloys like TiZrNbHfTa. mdpi.com

Scanning Electron Microscopy (SEM) is an invaluable tool for examining the microstructure and surface characteristics of this compound storage and catalysis materials with high resolution. mdpi.comresearchgate.net SEM provides detailed morphological features, which helps scientists understand the interactions between this compound and the materials. mdpi.com It can reveal surface defects such as cracks or fractures that might impact the material's long-term stability and this compound storage efficiency. mdpi.com SEM analysis is used to observe the size and topography of materials like graphene oxide, which is being explored for this compound storage. bohrium.com In the context of catalysts, SEM can be used to observe the microstructure of composite catalysts and analyze the growth location of components. bohrium.com For Mg-based this compound storage materials, SEM is utilized for characterizing size, morphology, phase, and composition. researchgate.net Backscattered electron (BSE) imaging in SEM can differentiate phases within composite materials, such as the distribution of LaNi₅ within a mechanically milled La₂Mg₁₇ and LaNi₅ composite particle before and after hydrogenation cycling. energy.gov

Transmission Electron Microscopy (TEM) allows for the observation of the atomic arrangement and molecular configuration within materials with superior resolution, providing unprecedented detail. mdpi.com This technique is crucial for revealing fundamental structural characteristics and observing subtle internal structural changes during this compound adsorption and desorption. mdpi.com Advanced TEM techniques have significantly advanced the understanding of this compound storage materials at the atomic scale. mdpi.com TEM is used to study the nanoscale structural characteristics of materials tudelft.nl and can capture in real-time the mechanism of transformations like the hydrogenation of palladium nanocubes. researchgate.net In situ TEM studies are particularly valuable for observing microscopic structural changes as this compound reacts with materials, dissolves within them, or during material operation in fuel cells and electrolysis. researchgate.netoup.com For Mg-based this compound storage research, TEM, along with SEM, plays a significant role in characterizing size, morphology, phase, composition, and understanding formation and reaction mechanisms. researchgate.net TEM images can show the transformation of materials, such as the conversion of a sputter-deposited nano-columnar Mg layer to the rutile MgH₂ phase upon hydrogenation. tudelft.nl

Atomic Force Microscopy (AFM), part of the scanning probe microscopy family, is a powerful technique for investigating this compound storage nanomaterials, particularly in powder form. taylorfrancis.com AFM can reveal powder size, morphology, phases, and grain size. taylorfrancis.com It offers advantages such as the ability to research all types of materials (conducting, nonconducting, hard, and soft) and operate in various environments, including ambient conditions, vacuum, liquid, or gaseous atmospheres. taylorfrancis.com AFM provides high accuracy 3D measurements and can be used to investigate this compound trapped sites. krs.co.kr In the study of graphene oxide for this compound storage, AFM analysis can determine the thickness of graphene layers. cityu.edu.hk Kelvin Probe Force Microscopy (KPFM), an AFM-based technique, is capable of high-resolution imaging to characterize the microstructure and local work function of surfaces, which can indicate the presence and segregation of this compound in materials like steel alloys used for this compound storage. srs.gov this compound segregation at defects in steel can be visualized as dark contrast in KPFM signals due to an increase in work function. srs.gov

Transmission Electron Microscopy (TEM)

Compositional and Surface Analysis

Understanding the elemental composition and surface chemistry of this compound storage and catalysis materials is vital as surface properties often dictate the initial interaction with this compound and catalytic activity.

Techniques such as X-ray Photoelectron Spectroscopy (XPS) are surface-sensitive and provide information on elemental composition, chemical states, and electronic structure within the top few nanometers of the material. mdpi.com XPS is particularly useful for studying surface phenomena, including catalytic effects and degradation mechanisms in this compound storage materials. mdpi.com It can provide insights into surface oxidation states, contamination levels, and chemical bonding between this compound and the host material. mdpi.com XPS has been widely used to investigate the surface properties of various this compound storage materials, including metal hydrides, complex hydrides, and nanostructured materials. mdpi.com Advanced XPS instrumentation and data analysis methods, such as synchrotron-based XPS and in situ XPS, allow for high-resolution measurements and real-time monitoring of surface chemical changes. mdpi.com Combining XPS with other surface characterization techniques like AFM can provide a comprehensive understanding of surface morphology and chemical properties. mdpi.com

Elemental composition of catalyst materials, such as those used for this compound production, storage, and utilization, can be measured using techniques like X-ray Fluorescence (XRF). malvernpanalytical.com Energy Dispersive X-ray Spectroscopy (EDS), often coupled with SEM, is used for elemental composition determination and can help identify the location of different components in composite catalysts. bohrium.combohrium.com Secondary Ion Mass Spectrometry (SIMS) is a powerful surface characterization technique that provides detailed information about the elemental composition and distribution of this compound within storage materials. mdpi.comrepec.org SIMS involves bombarding the sample surface with an ion beam and analyzing the emitted secondary ions to determine the composition and structure of the surface. mdpi.com It has proven valuable in studying the spatial distribution of this compound and other elements in complex storage materials. mdpi.com

Secondary Ion Mass Spectrometry (SIMS)

Gas Sorption and Kinetic Measurements (e.g., Sieverts Technique, Gravimetric Analysis)

Characterizing the this compound storage capacity and kinetics of materials is crucial for developing practical this compound storage solutions. Gas sorption measurements, particularly using techniques like the Sieverts method and gravimetric analysis, are fundamental in this area. goldapp.com.cn, mdpi.com These methods quantify the amount of this compound absorbed or desorbed by a material under controlled temperature and pressure conditions. europa.eu, azom.com

The Sieverts technique, also known as the manometric method, is a volumetric technique that measures this compound uptake by monitoring the pressure change in a system of known volume containing the sample. researchgate.net, azom.com A known quantity of gas is introduced into a calibrated reference volume and then expanded into a sample cell containing the material. researchgate.net The amount of gas adsorbed or absorbed by the material is calculated from the resulting pressure drop. researchgate.net Sieverts apparatus can be relatively simple and cost-effective to construct. researchgate.net Accurate measurements require precise knowledge of the system volumes and careful control of temperature and pressure. aip.org

Gravimetric analysis measures this compound sorption by directly monitoring the mass change of a sample as it absorbs or desorbs this compound, typically using a sensitive microbalance. mercer-instruments.com, azom.com, mdpi.com This technique offers high sensitivity, allowing for the detection of small mass changes associated with this compound uptake. mdpi.com It can provide real-time monitoring of sorption kinetics and help determine rate-limiting steps. mdpi.com Gravimetric methods are often the preferred choice for many materials of commercial interest for this compound storage. mercer-instruments.com However, factors like buoyancy effects due to changes in sample volume and density during sorption need to be considered for accurate measurements. azom.com High-pressure gravimetric analyzers extend the operating range for measurements. mercer-instruments.com

Both volumetric and gravimetric techniques are used to generate sorption isotherms, which plot the amount of this compound stored as a function of this compound pressure at a constant temperature. europa.eu Temperature-programmed desorption (TPD) is another related technique that measures the amount of this compound desorbed as the temperature is increased, providing information about the energetics of sorption. mercer-instruments.com, goldapp.com.cn TPD systems often incorporate mass spectrometers to quantify the desorbed this compound and distinguish it from other gases. goldapp.com.cn

Research findings using these techniques provide essential data on the this compound storage performance of various materials. For example, studies on metal-organic frameworks (MOFs) using gravimetric methods have shown enhanced this compound storage compared to compressed gas in the same volume. rsc.org The "Gravimetric Tank" method has been proposed as a simple and inexpensive way to directly evaluate the weight of this compound stored in a material-filled tank. rsc.org

Thermal and Calorimetric Analysis

Thermal analysis techniques measure changes in material properties as a function of temperature, while calorimetric techniques measure heat flow into or out of a material during a physical or chemical process. These methods are valuable for understanding the thermodynamics and kinetics of this compound interactions with materials, particularly in the context of this compound storage and catalytic reactions. setaramsolutions.com, merrowscientific.com

Techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are commonly used. goldapp.com.cn TGA measures mass changes with temperature, which can be used to quantify this compound uptake or release. goldapp.com.cn, mdpi.com DSC measures heat flow and can provide information about phase transitions, reaction enthalpies, and heat capacity changes related to this compound sorption. goldapp.com.cn Simultaneous thermal analysis (STA) combines TGA and DSC, allowing for simultaneous measurement of mass change and heat flow. setaramsolutions.com

Calorimetry, specifically reaction calorimetry, can directly measure the heat of reaction associated with this compound absorption or desorption, providing thermodynamic data such as enthalpy changes. hymarc.org, mdpi.com Calvet-type calorimeters are used for this purpose and can be coupled with Sieverts apparatus to simultaneously obtain pressure-composition-temperature (P-C-T) isotherms and enthalpy changes with this compound concentration. mdpi.com, researchgate.net These measurements are crucial for understanding the energetics of this compound storage in materials like intermetallic compounds. mdpi.com, researchgate.net For instance, calorimetric studies on the interaction of this compound with Nd₂Fe₁₇ and Nd₂Fe₁₄B have provided insights into the enthalpy changes during absorption and desorption as a function of this compound concentration and temperature. mdpi.com, researchgate.net

Thermal analysis and calorimetry under a this compound atmosphere require specialized instrumentation with built-in safety systems. setaramsolutions.com These techniques are applied in various areas of the this compound cycle, including characterizing catalysts for this compound production and evaluating the thermal stability of materials used in this compound storage components and fuel cells. setaramsolutions.com, linseis.com

Advanced this compound Gas Analysis and Purity Assessment

Ensuring the purity of this compound gas is critical for its effective and safe use, especially in sensitive applications like fuel cells. Impurities can degrade fuel cell performance and longevity by poisoning catalysts. ri.se, hidenanalytical.com Advanced analytical techniques are employed to identify and quantify trace impurities in this compound gas. inquivixtech.com, processsensing.com

This compound gas quality and measurement encompass various techniques to assess purity, verifying that the concentration of impurities like oxygen, moisture, carbon monoxide, and hydrocarbons is within strict thresholds set by standards such as ISO 14687 and EN 17124. lee-enterprises.com, ri.se

Common methods for this compound purity assessment include gas chromatography (GC), mass spectrometry (MS), and oxygen analyzers. inquivixtech.com GC techniques can meet sensitivity requirements for trace impurities but may have high maintenance costs and long analysis times. brechbuehler.ch Spectroscopic techniques like Fourier Transform Infrared Spectroscopy (FTIR) can also be used to identify and quantify impurities based on their characteristic absorption spectra. lee-enterprises.com, brechbuehler.ch Dew point testing measures water vapor content, providing indirect information on purity. lee-enterprises.com

Electrochemical Mass Spectrometry (EC-MS)

Electrochemical Mass Spectrometry (EC-MS), also known as Differential Electrochemical Mass Spectrometry (DEMS) or On-line Electrochemical Mass Spectrometry (OEMS), is a powerful technique that combines electrochemical measurements with mass spectrometry for the real-time analysis of gases evolved or consumed during electrochemical reactions. spectroinlets.com, innovationnewsnetwork.com, hidenanalytical.com This technique is particularly valuable in this compound research for studying processes like the this compound evolution reaction (HER) and analyzing the performance of fuel cells and electrolyzers. spectroinlets.com, acs.org

EC-MS allows researchers to monitor gas species in real-time as a function of applied potential or current, providing detailed insights into reaction mechanisms and kinetics. spectroinlets.com, innovationnewsnetwork.com By integrating a mass spectrometer with an electrochemical cell, EC-MS can identify and quantify gaseous products or reactants. innovationnewsnetwork.com This is crucial for understanding the efficiency of this compound production from water splitting or the consumption of this compound in fuel cells. spectroinlets.com

The technique offers high sensitivity, enabling the detection of minute quantities of this compound and other gases evolved during electrochemical processes. spectroinlets.com This is essential for accurate characterization and optimization of electrochemical systems. spectroinlets.com EC-MS has been used to quantify this compound coverage on surfaces during electrochemical processes. acs.org It can also help detect system leaks by identifying atmospheric gases like nitrogen and oxygen. hidenanalytical.com The real-time analytical capabilities of EC-MS make it an indispensable tool for process monitoring and optimization in this compound-related electrochemical applications. spectroinlets.com, hidenanalytical.com

Gas Chromatography (GC)

Gas Chromatography (GC) is a widely used technique for separating and analyzing components in a gas mixture. In this compound research, GC is primarily employed for determining the purity of this compound gas and quantifying the presence of impurities. Common impurities that can affect this compound's use, particularly in fuel cells, include oxygen (O₂), nitrogen (N₂), carbon monoxide (CO), carbon dioxide (CO₂), and hydrocarbons like methane (B114726) (CH₄). hidenanalytical.comsepscience.com

GC separates these components based on their differential partitioning between a stationary phase and a mobile phase (the carrier gas). This compound itself can serve as a carrier gas in GC, offering advantages such as faster analysis times and improved resolution compared to helium or nitrogen, although its flammability requires specific safety measures and instrument designs. americanlaboratory.comorganomation.com High-purity carrier gas is essential for sensitive detection and longevity of GC columns and detectors. americanlaboratory.com Research-grade this compound, typically 99.9999% pure, is recommended for trace analysis. americanlaboratory.com

Specific applications of GC in this compound analysis include monitoring the purity of this compound produced from various methods, such as electrolysis or steam reforming, and analyzing gas mixtures in research involving this compound reactions or storage. sepscience.comagc-instruments.com For instance, GC can be used to analyze biogas mixtures containing this compound sulfide (B99878) (H₂S), methane, and carbon dioxide. sepscience.comwikipedia.org Specialized GC systems, like micro GCs, are utilized for fast impurity analysis in high-purity this compound streams. sepscience.com

Mass Spectrometry (MS)

Mass Spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the elemental composition and isotopic signature of a sample. In this compound research, MS is invaluable for several key applications, including purity verification, isotopic analysis, and real-time monitoring of this compound production and reactions. hidenanalytical.comhideninc.com

MS offers high sensitivity and accuracy, enabling the detection and quantification of trace impurities in this compound gas that can be detrimental to applications like fuel cells. hidenanalytical.com Impurities such as O₂, N₂, CO, CO₂, CH₄, and water vapor (H₂O) can be readily identified and measured by MS. hidenanalytical.com

A critical application of MS in this compound research is isotopic analysis, particularly distinguishing between protium (B1232500) (¹H), deuterium (B1214612) (²H or D), and tritium (B154650) (³H or T). hidenanalytical.comwikipedia.orgwikipedia.orgsilantes.comnih.govnih.gov This is crucial for understanding reaction mechanisms, tracing the source of this compound (e.g., differentiating green this compound from fossil-fuel-based this compound), and studying this compound diffusion and exchange in materials. hidenanalytical.comsilantes.com The significant mass difference between this compound isotopes allows for their clear separation and quantification by MS. silantes.com

MS can be coupled with other techniques, such as thermal desorption spectroscopy (TDS-MS), to analyze this compound released from materials upon heating, providing insights into this compound storage capacity and binding energies. mdpi.com Differential electrochemical mass spectrometry (DEMS) is another coupled technique used in electrochemical studies involving this compound, allowing for the online analysis of gaseous products. iapchem.orgiapchem.orgresearchgate.net

Fourier-Transform Infrared (FTIR) Spectroscopy

Fourier-Transform Infrared (FTIR) Spectroscopy probes the vibrational modes of molecules and chemical bonds, providing information about molecular structure and bonding environments. While this compound gas (H₂) itself does not exhibit a strong IR absorption spectrum due to its lack of a permanent dipole moment, FTIR is a crucial technique for studying this compound when it is bonded to other atoms or involved in intermolecular interactions like this compound bonding. spectroscopyonline.commurdoch.edu.au

FTIR is widely used to characterize this compound incorporated in solid materials, such as hydrogenated amorphous silicon (a-Si:H) films or silicon nitride (SiNₓ:H) films, by detecting characteristic stretching and bending vibrations of Si-H and N-H bonds. murdoch.edu.authermofisher.comresearchgate.net This allows for the quantitative analysis of this compound content and the identification of different bonding configurations within the material. thermofisher.comresearchgate.net The Lanford and Rand method, for instance, utilizes FTIR to determine this compound concentration in silicon nitride films based on the absorbance of N-H and Si-H bands. thermofisher.comresearchgate.net

FTIR is also valuable for studying this compound bonding interactions in various systems, including liquids and biological molecules. spectroscopyonline.comrsc.org Changes in the frequency and intensity of vibrational bands, particularly those involving O-H or N-H groups, can provide insights into the strength and nature of this compound bonds.

In the context of catalytic reactions involving this compound, in situ and operando FTIR spectroscopy can be used to identify adsorbed this compound species, reaction intermediates, and changes in the catalyst surface under reaction conditions. iapchem.orgiapchem.orgbohrium.com

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful technique that exploits the magnetic properties of atomic nuclei to provide detailed information about the structure, dynamics, and environment of molecules. For this compound research, ¹H NMR (proton NMR) is particularly relevant as it directly probes the this compound nuclei. studypug.comrsc.org Deuterium (²H NMR) and tritium (³H NMR) NMR are also used for isotopic studies.

¹H NMR is extensively used to study this compound in various chemical environments, including organic molecules, solid-state materials, and adsorbed phases. studypug.comrsc.org The chemical shift of a proton signal in an NMR spectrum is highly sensitive to its electronic environment, providing information about the types of functional groups and neighboring atoms. studypug.comrsc.org The splitting pattern (multiplicity) of a signal reveals the number of this compound atoms on adjacent carbons, aiding in structural determination. studypug.comrsc.org The integration of peak areas is proportional to the number of this compound atoms contributing to each signal, allowing for quantitative analysis of different this compound species. studypug.comrsc.org

In materials science, solid-state NMR techniques are employed to study this compound storage materials, providing insights into this compound uptake mechanisms, diffusion pathways, and the nature of this compound binding sites (e.g., in metal hydrides or porous materials). NMR can distinguish between different this compound environments, such as molecular this compound trapped in pores versus this compound bonded to the material's framework. researchgate.net

Isotopic NMR, using ²H and ³H, is valuable for tracing this compound in reaction pathways, studying exchange processes, and analyzing the composition of isotopically enriched this compound samples. wikipedia.orgwikipedia.orgsilantes.comnih.govnih.govfishersci.atciteab.com

In Situ and Operando Characterization Techniques

In situ and operando characterization techniques are crucial for studying this compound-related processes under realistic reaction conditions, providing dynamic information that cannot be obtained from ex situ analysis. "In situ" generally refers to measurements taken while a process is occurring, while "operando" implies measurements taken simultaneously with the monitoring of the system's performance (e.g., catalytic activity). iapchem.orgiapchem.orgresearchgate.netbohrium.com

These techniques are particularly important for understanding catalytic reactions involving this compound, this compound storage and release from materials, and electrochemical processes like the this compound evolution reaction (HER) and this compound oxidation reaction (HOR) in fuel cells. iapchem.orgiapchem.orgresearchgate.netbohrium.comlidsen.com By integrating analytical probes into reaction cells or devices, researchers can monitor changes in the chemical state, structure, and local environment of materials and intermediates as the process unfolds. iapchem.orgbohrium.com

Examples of in situ and operando techniques applied to this compound research include:

In situ/Operando Spectroscopy: Coupling techniques like FTIR, Raman spectroscopy, and NMR with reaction cells to monitor adsorbed species, intermediates, and structural changes on catalyst surfaces or within materials during this compound-involved reactions. iapchem.orgiapchem.orgresearchgate.netbohrium.comthermofisher.com

In situ/Operando Mass Spectrometry: Online MS analysis of gas phase reactants and products from catalytic reactors or electrochemical cells to track reaction progress and identify transient species. iapchem.orgiapchem.orgresearchgate.net Differential electrochemical mass spectrometry (DEMS) is a specific example used for analyzing gaseous products and reactants directly from an electrochemical interface. iapchem.orgiapchem.orgresearchgate.net

In situ/Operando X-ray Techniques: Techniques like X-ray Absorption Spectroscopy (XAS) and X-ray Diffraction (XRD) can be performed in situ to study changes in the electronic structure and crystallographic phases of materials (e.g., catalysts or this compound storage materials) under this compound atmospheres or during electrochemical cycling. iapchem.orgiapchem.orgresearchgate.net

These operando approaches provide a direct correlation between the structural and chemical properties of the system and its performance, which is essential for developing more efficient and durable this compound technologies. researchgate.netlidsen.com

Computational and Data Driven Approaches in Hydrogen Science

Theoretical Modeling and Simulation

Theoretical modeling and simulation play a crucial role in understanding the fundamental interactions of hydrogen with materials and in predicting the behavior of this compound systems. These methods provide insights at the atomic and molecular levels, guiding the design of new materials and optimizing existing technologies. aps.orgshell.com

Density Functional Theory (DFT) Calculations for Material Prediction

Density Functional Theory (DFT) is a widely used computational method for studying the electronic structure and properties of materials at the atomic scale. aps.orgnumberanalytics.commdpi.com In the context of this compound science, DFT is extensively applied to predict the properties of potential this compound storage materials and catalysts. aps.orgnumberanalytics.comarxiv.orgcambridge.orgresearchgate.netresearchgate.net

DFT calculations can be used to:

Study the adsorption and desorption of this compound on material surfaces. numberanalytics.com

Investigate the electronic structure and bonding within this compound storage materials. numberanalytics.com

Predict the thermodynamic and kinetic properties of this compound storage materials. numberanalytics.com

Examine the impact of material composition, size, and surface structure on catalytic activity for reactions like the this compound Evolution Reaction (HER). tudelft.nl

Predict crystal structures and this compound positions in complex hydrides, complementing experimental efforts. cambridge.orgresearchgate.net

For instance, DFT calculations have been used to study this compound spillover in doped graphene and the interaction mechanisms between functionalized materials and this compound. aps.org While widely utilized, the accuracy of DFT calculations for predicting this compound binding energies can depend on the functionals and basis sets used. aps.org Despite these considerations, DFT remains a robust framework for designing this compound storage reactions and predicting new materials. cambridge.orgresearchgate.net

DFT is also integrated with machine learning to accelerate the prediction of properties like this compound adsorption energies on complex oxides, demonstrating the synergistic potential of these approaches for materials exploration in catalysis. researchgate.net

Finite Element Modeling for System Design and Optimization

Finite Element Modeling (FEM), also known as Finite Element Analysis (FEA), is a computational method used to simulate the behavior of complex systems by dividing them into smaller, manageable elements. arvengtraining.com This technique is valuable in the design and optimization of this compound production, storage, and transport systems. arvengtraining.combohrium.comfindaphd.comprospects.ac.uk

FEA allows engineers to analyze and predict the structural, thermal, and fluid dynamic characteristics of this compound systems. arvengtraining.com Specific applications include:

Evaluating the structural integrity of components like pressure vessels, heat exchangers, and piping sections, considering factors such as stress distribution, strain, and fatigue life. arvengtraining.com

Simulating heat transfer processes to optimize heat exchanger designs and ensure efficient thermal management. arvengtraining.com

Analyzing fluid dynamics within reactors and piping networks to optimize flow distribution and minimize energy losses. arvengtraining.com

Predicting and managing this compound diffusion through pipeline materials, particularly under high-pressure conditions, to mitigate challenges like embrittlement and cracking. ewi.org

FEA can be applied to both stationary and transitory operating conditions, which is particularly important for this compound systems connected to intermittent renewable energy sources. arvengtraining.com Integrating FEA with other simulation methods, such as Computational Fluid Dynamics (CFD), enables multidisciplinary design optimization (MDO) frameworks that consider various aspects simultaneously to achieve optimal system designs that meet safety, performance, and cost-effectiveness requirements. findaphd.comprospects.ac.uk

Machine Learning and Artificial Intelligence for Materials Discovery

AI-Accelerated Catalyst Design and Optimization

AI, particularly machine learning, is increasingly being used to accelerate the design and optimization of catalysts for key this compound-related reactions, such as the this compound Evolution Reaction (HER), Oxygen Evolution Reaction (OER), this compound Oxidation Reaction (HOR), and Oxygen Reduction Reaction (ORR). rsc.orgazom.com

Examples of AI applications in catalyst design include:

Using ML models to predict the activity, selectivity, and stability of hundreds or thousands of catalysts simultaneously, a process known as high-throughput screening. mdpi.com

Developing AI models for unsupervised learning combined with robotic synthesis and testing facilities to streamline catalyst design and verification. azom.com

Employing ML architectures such as Random Forests, Support Vector Regression, and Neural Networks to optimize properties like band gaps, surface reactions, and this compound evolution rates in photocatalytic systems. arxiv.org

Utilizing generative AI frameworks to design and optimize the nanostructures of catalyst layers in fuel cells and electrolysis cells. acs.org

Applying ML in conjunction with DFT simulations to design and verify novel catalysts, such as transition metal-incorporated carbon quantum dot catalysts for HER. arxiv.org

High-Throughput Screening of Materials

High-throughput screening (HTS) involves rapidly evaluating a large number of potential materials to identify those with desired properties. mdpi.comnih.govimdea.orgresearchgate.netacs.org Combined with computational methods and machine learning, HTS significantly accelerates the discovery of new materials for this compound storage and production. mdpi.comimdea.orgresearchgate.netacs.org

Computational HTS workflows can involve:

Predicting material structures from libraries of building blocks. imdea.org

Performing simulations (e.g., adsorption-desorption simulations) to evaluate material performance. imdea.org

Screening materials based on predicted properties to identify promising candidates. imdea.org

Machine learning assists HTS by building predictive models that can evaluate material properties more efficiently than traditional computational methods like DFT for large systems. mdpi.com This enables the rapid screening of vast material databases, such as Metal-Organic Frameworks (MOFs), to identify structures with high this compound storage capacities. imdea.orgacs.org For example, ML-assisted screening has been used to rapidly identify promising MOFs for H₂ storage, significantly reducing the time and cost compared to traditional methods. acs.org

HTS workflows can also integrate with experimental techniques, such as high-throughput synthesis and characterization, to create efficient pipelines for materials discovery. nih.govresearchgate.netcmu.edu

Integration of Machine Learning with Experimental Workflows

Examples of integration include:

Using ML to analyze complex datasets generated during electrolysis to optimize process parameters like electricity input, water quality, temperature, and pressure. researchgate.net

Combining ML with automated high-throughput experimentation systems to rapidly generate large datasets for model training and validation. arxiv.orgrsc.orgcmu.edu

Integrating data from diverse sources, such as spectroscopy, microscopy, and simulations, into unified ML frameworks for comprehensive material analysis. arxiv.org

Applying ML to optimize experimental setups for specific goals, such as identifying active multi-metallic catalysts. cmu.edu

Development of Extensible Databases for this compound Material Properties

The advancement of this compound as a clean energy carrier is critically dependent on the development of materials for its production, storage, and transport. A key enabler for accelerating this materials discovery and optimization process is the creation and utilization of comprehensive, extensible databases that house a wide range of material properties relevant to this compound applications. These databases serve as central repositories for experimental and computational data, facilitating analysis, model development, and high-throughput screening of potential materials.

Extensible databases for this compound material properties are designed to accommodate diverse data types, including thermodynamic properties (e.g., enthalpy and entropy of hydride formation), kinetic parameters (e.g., absorption and desorption rates), structural information, and performance data under various conditions (temperature, pressure, cycling stability). The goal is to provide researchers with readily accessible, high-quality data to inform theoretical modeling, computational simulations, and experimental design.

Several initiatives and projects are focused on building such databases. The U.S. Department of Energy (DOE) supports the development of databases to provide up-to-date information on this compound and fuel cells, including a this compound Storage Materials Database. energy.gov This database aims to provide comprehensive data on this compound storage materials, their properties, and literature sources, incorporating historical data from efforts like the Hydride Information Center (Hydpark). energy.govchemrxiv.orghymarc.org The this compound Materials Advanced Research Consortium (HyMARC), part of the DOE's Energy Materials Network (EMN), is also developing an extensible database framework for both measured and computed material properties. energy.gov Similarly, the this compound Materials Compatibility Consortium (H-Mat) is building data portals for sharing nonproprietary data on the effects of this compound on polymers and metals used in infrastructure and storage. energy.gov

The development of these databases faces several challenges. A significant challenge is the absence of dedicated, comprehensive this compound-specific reliability databases and datasets, particularly concerning material degradation phenomena like this compound embrittlement. hydrogeni.nonih.gov While data from other industries exist, they may not accurately reflect this compound-specific failure rates. hydrogeni.no The complexity of this compound systems and the unique properties of this compound necessitate specialized approaches and data collection efforts. hydrogeni.nonih.gov Ensuring data quality, consistency, and interoperability across different sources and experimental conditions is also crucial for the effectiveness of these databases.

Despite the challenges, these databases are becoming increasingly valuable, particularly in conjunction with computational approaches like machine learning (ML) and high-throughput screening. Large, accurate datasets are essential for training ML models to predict crucial material properties, such as this compound storage capacity, enthalpy of hydride formation, and equilibrium plateau pressure. chemrxiv.orgaps.orgosti.govresearchgate.net Databases like HydPark and its updated versions, such as HyStor, are being used to train these models, accelerating the search for promising this compound storage materials. chemrxiv.orgosti.gov Computational workflows, often relying on data from sources like the Inorganic Crystal Structure Database (ICSD) and potentially integrated with this compound-specific databases, are enabling the rapid screening of thousands of materials. aps.orgacs.org

Extensible databases are not limited to storage materials. Efforts are also underway to compile data on this compound production, infrastructure, and safety. The IEA maintains databases on this compound production and infrastructure projects worldwide. iea.org The National Renewable Energy Laboratory (NREL) provides access to this compound resource data, tools, and maps, including data on this compound demand, infrastructure, and potential production from renewable sources. nrel.gov Databases for thermophysical properties of this compound are also available, supporting various technical applications like processing, transportation, and storage. researchgate.netacs.org

The ongoing development and expansion of these extensible databases, coupled with advanced computational and data-driven techniques, are vital for overcoming material challenges and accelerating the transition to a this compound-based energy economy.

Here is an example of the type of data that might be included in a this compound storage materials database:

Material Composition	This compound Storage Capacity (wt%)	Enthalpy of Formation (kJ/mol H₂)	Desorption Temperature (°C)	Reference
MgH₂	7.6	-74.4	~250	[Source A]
LaNi₅H₆	1.4	-30.5	~50	[Source B]
NaAlH₄	5.6	-37	~150	[Source C]
LiBH₄	13.9	-74	~200	[Source D]

Note: The data in this table is illustrative and represents typical information found in such databases. Specific values can vary based on synthesis methods and experimental conditions.

Challenges and Future Research Directions in Hydrogen Technologies

Economic Viability and Cost Reduction Strategies

Currently, the cost of producing low-carbon hydrogen, especially green this compound derived from renewable sources, is a major barrier to its widespread adoption compared to traditional fossil fuels. infrastructureasia.orgarxiv.orgazocleantech.com Reducing costs across the entire this compound value chain is essential for achieving economic competitiveness. arxiv.orgazocleantech.com

Capital Expenditure Reduction for Production Technologies

Reducing the initial capital expenditure (CAPEX) for this compound production facilities is critical for improving economic viability. For green this compound, the electrolyzer system represents a primary capital cost. gh2.org Technological advancements and economies of scale in manufacturing are expected to significantly lower electrolyzer CAPEX. arxiv.orgchemengconsulting.comirena.org Projections suggest that manufacturing automation and supply chain optimization could reduce capital costs by 40-60% by 2030. chemengconsulting.com The U.S. Department of Energy's this compound Shot Initiative aims to reduce the cost of clean this compound to $1.00/kg by 2031, emphasizing the need for CAPEX reductions and improved electrolyzer efficiency. arxiv.org Similarly, a 10% reduction in the capital cost of a nuclear power plant used for this compound production can lead to a 7% reduction in the levelized cost of this compound (LCOH). mdpi.com

Table 1: Projected Green this compound Cost Reduction Drivers

Driver	Expected Impact on CAPEX	Timeframe (Projected)	Source
Economies of Scale	Significant Reduction	By 2030	arxiv.orgchemengconsulting.comirena.org
Manufacturing Automation	40-60% Reduction	By 2030	chemengconsulting.com
Supply Chain Optimization	40-60% Reduction	By 2030	chemengconsulting.com
Electrolyzer Efficiency	Contributes to LCOH Reduction	Ongoing	arxiv.orgirena.org
Renewable Electricity Costs	Significant Impact on LCOH	Declining	arxiv.orgirena.org

Operational Expenditure Optimization Across the this compound Value Chain

Optimizing operational expenditures (OPEX) throughout the this compound value chain, including production, transport, storage, and distribution, is also crucial for cost reduction. emerson.comuni-koeln.de For green this compound, the cost of renewable electricity is a significant component of OPEX. arxiv.orgirena.org Ensuring access to low-cost renewable electricity below 30/MWh is considered essential for green this compound to reach cost parity with fossil-based this compound. arxiv.org

Table 2: Factors Influencing this compound OPEX

Factor	Impact on OPEX	Notes	Source
Renewable Electricity Cost	Significant Impact (Lower cost = Lower OPEX)	Essential for green this compound cost competitiveness.	arxiv.orgirena.org
Electrolyzer Efficiency	Higher efficiency = Lower OPEX	Ongoing technological improvements contribute.	arxiv.orgirena.org
Plant Operational Optimization	Improved efficiency = Lower OPEX	Energy management systems and automation play a role.	emerson.comabb.com
Transportation Logistics	Optimized transport routes and methods = Lower OPEX	Pipeline transport generally lower OPEX for large volumes over distance.	uni-koeln.deenergy.govdombor.com
Storage Solutions	Efficient storage methods = Lower OPEX	Requires specialized materials and systems.	sustainability-directory.com

This compound Infrastructure Development and Adaptation

The lack of extensive this compound infrastructure is a significant hurdle to widespread adoption. energytracker.asiainfrastructureasia.org Developing new infrastructure and adapting existing energy networks are critical steps. energytracker.asiadnv.com

Pipeline Networks for this compound Transport

Pipeline transport is considered the most economical option for delivering large volumes of this compound over long distances. uni-koeln.deenergy.govdombor.combetterenergy.org However, the high initial capital costs of constructing new this compound pipelines are a major barrier. energy.govdombor.com Existing this compound pipeline networks are limited, primarily located in areas with concentrated industrial users. energy.govepcmholdings.com

Challenges in developing new this compound pipelines include the need for specialized materials to resist this compound embrittlement, controlling permeation and leaks, and developing lower-cost, more reliable compression technology. energy.govdombor.comepcmholdings.compipeline-conference.com Fiber reinforced polymer (FRP) pipelines are being explored as a potential solution, offering lower installation costs compared to steel. energy.gov

Table 3: Challenges in this compound Pipeline Transport

Challenge	Description	Potential Mitigation Strategies	Source
High Initial Construction Cost	Significant upfront investment required for new pipelines.	Adaptation of existing infrastructure, explore lower-cost materials.	energy.govdombor.com
This compound Embrittlement	This compound can degrade certain pipeline materials, particularly steel.	Use of advanced alloys, polymer-lined pipelines, material research.	infrastructureasia.orgenergy.govdombor.comepcmholdings.compipeline-conference.com
Permeation and Leaks	Small this compound molecule can permeate materials and lead to leaks.	Improved materials, seals, and monitoring equipment.	energy.govdombor.comepcmholdings.com
Compressor Technology	Need for lower cost, more reliable, and durable this compound compressors.	Ongoing research and development in compressor design.	energy.govepcmholdings.com
Low Volumetric Energy Density	Requires higher pressures or larger volumes for equivalent energy transport.	Operation at higher pressures, larger diameter pipelines.	epcmholdings.comstanford.edu

Adaptation of Existing Natural Gas Infrastructure

Repurposing existing natural gas pipelines for this compound transport is an economically favorable approach compared to building entirely new networks. dnv.comstanford.edusiemens-energy.com This adaptation is anticipated to begin with transporting blends of this compound and natural gas, gradually transitioning to pure this compound as production scales up. dnv.com

However, adapting existing pipelines presents technical challenges. This compound's properties, such as its smaller molecule size and potential for embrittlement, mean that existing steel pipelines may require significant modifications or replacement, especially for transporting pure this compound. infrastructureasia.orgdombor.combetterenergy.orgstanford.edu The feasibility and cost of converting existing natural gas pipelines to carry pure this compound are still being studied. energy.gov Research is needed to understand the impact of higher this compound admixtures on pipeline safety, material integrity, and end-use appliances. betterenergy.orgmdpi.com

Table 4: Considerations for Adapting Natural Gas Infrastructure

Aspect	Description	Implications for this compound Transport	Source
Material Compatibility	Existing steel pipelines can be susceptible to this compound embrittlement.	May require internal coatings, material upgrades, or pressure limitations.	infrastructureasia.orgdombor.combetterenergy.orgstanford.edumdpi.com
Leakage Potential	This compound's smaller molecule size increases the risk of leaks from existing seals.	Requires enhanced monitoring and potentially replacement of components.	dombor.combetterenergy.orgmdpi.com
Compressor Adaptation	Existing natural gas compressors may need modification or replacement.	Required if this compound concentration exceeds certain levels (e.g., 40%).	stanford.edusiemens-energy.com
End-Use Appliance Compatibility	Appliances designed for natural gas may not function optimally with this compound blends or pure this compound.	Requires assessment and potential modification or replacement of appliances.	betterenergy.orgnrel.gov
Regulatory Framework	Need for updated regulations for transporting this compound in existing pipelines.	Jurisdictional complexities between federal and state agencies.	betterenergy.orgsustainability-directory.com

Development of Refueling and Distribution Networks

Developing a comprehensive network of this compound refueling and distribution stations is essential for enabling the widespread use of this compound in transportation and other sectors. energytracker.asiaresearchgate.netfastechus.com This faces the "chicken and egg" dilemma: limited stations hinder the adoption of this compound-powered vehicles, while low vehicle numbers limit the justification for building more stations. sustainability-directory.com

Challenges include the high cost of building refueling stations, the need for on-site compression or liquefaction, and the development of reliable dispensing technology. energytracker.asiasustainability-directory.comresearchgate.net Strategic location planning is crucial to meet demand effectively, potentially utilizing existing gas stations with suitable space. researchgate.net The current distribution infrastructure is limited, with the majority of stations in the U.S. located in California. fastechus.com Expanding these networks requires significant investment and overcoming logistical challenges associated with transporting this compound to the stations, whether by pipeline or truck. sustainability-directory.comenergy.gov

Table 5: Challenges in Developing Refueling and Distribution Networks

Challenge	Description	Implications	Source
High Station Costs	Significant capital investment required to build refueling stations.	Slows down the expansion of the refueling network.	energytracker.asiaresearchgate.net
Limited Existing Network	Small number of operational this compound refueling stations currently exist.	Hinders the adoption of this compound fuel cell vehicles.	energytracker.asiafastechus.com
Distribution Logistics	Efficiently transporting this compound to stations is challenging and costly.	Requires development of cost-effective and reliable delivery methods (pipelines, trucks).	sustainability-directory.comenergy.gov
On-Site Requirements	Need for compression or liquefaction and specialized dispensing equipment.	Adds complexity and cost to station design and operation.	energytracker.asiasustainability-directory.comresearchgate.net
Demand Uncertainty	Unclear future demand for this compound fuel impacts investment decisions.	Creates risk for developers and hinders infrastructure build-out.	sustainability-directory.comresearchgate.net

Safety Considerations in this compound Systems

The inherent properties of this compound, such as its wide flammability range (4% to 75% in air) and low ignition energy (0.02 millijoules), present notable safety challenges that require robust engineering controls and safety measures. energycentral.comrsisinternational.org this compound is also odorless and colorless, making leaks difficult to detect by human senses. mdpi.comsustainability-directory.com

Advanced this compound Sensor Technologies for Leak Detection (e.g., Nanostructured Materials, Ultrasonic Sensors)

Effective and rapid detection of this compound leaks is paramount for preventing accidents. Research is actively pursuing advanced sensor technologies to meet this need. Various sensor technologies are being developed, each offering unique advantages and challenges. oup.com

Nanostructured materials are being explored for their potential to enhance sensor sensitivity and response time. For instance, studies have investigated the use of TiO₂ nanorods, showing promising response and recovery times at moderate temperatures for detecting this compound concentrations around 150 ppm. researchgate.net Another approach involves using optimized single-walled carbon nanotube (sc-SWNT) sensors, which have demonstrated high selectivity for this compound at room temperature and rapid response and recovery times. researchgate.net Palladium-based sensors, including those utilizing palladium nanoparticles on tapered optical fibers, are also being researched for their ability to detect this compound at room temperature with high sensitivity and resolution, even at low concentrations like 5 ppm. mdpi.com

Ultrasonic sensors represent another technology for leak detection, analyzing sound waves to identify leaks. oup.comresearchgate.net While they offer potential, their commercial application specifically in this compound environments is currently limited. oup.com

Researchers are also exploring electrochemical sensors and metal oxide (MOX) sensors, which offer reliable detection and ease of manufacturing, respectively, although MOX sensors face challenges with cross-sensitivity and response times. oup.com Fiber optic sensors, leveraging changes in light interference, provide advantages like explosion resistance and durability. oup.com

Metis Engineering has launched a new sensor, "Cell Guard with this compound," designed for detecting this compound in energy storage systems, aiming to provide unparalleled accuracy in identifying trace leaks and ensuring compliance with safety standards. metisengineering.com This sensor offers instantaneous measurement upon startup and a wide detection range of 0% to 20% H₂. metisengineering.com

Mitigation of this compound-Induced Material Embrittlement

This compound can cause embrittlement in metals, compromising the structural integrity of pipelines, storage vessels, and other equipment. mdpi.comenergycentral.comacs.org This phenomenon, known as this compound embrittlement (HE), is a significant material challenge. nih.govacs.org

Research into mitigating HE involves several strategies. Selecting materials that are more resistant to this compound embrittlement, such as certain stainless steels and aluminum alloys, is essential in designing safe this compound systems. energycentral.comsustainability-directory.com

Innovative approaches are being explored, including the use of this compound-binding elements like yttrium, which can significantly reduce the level of free this compound in materials, thereby enhancing resistance to this compound corrosion. rrjournals.com Surface treatments and post-processing techniques are also being investigated to reduce this compound uptake and improve resistance to crack propagation. acs.org

In welding processes, which can be susceptible to this compound-induced cracking, techniques like multipass welding, preheating, and post-weld heat treatments are employed to minimize this compound-related cracking by promoting even this compound distribution and desorption. rrjournals.com The use of fluoride-ion-containing welding fluxes has also shown success in reducing weld this compound levels. rrjournals.com

Controlled production processes and suitable materials are crucial to avoid internal this compound embrittlement, particularly in the manufacturing of fasteners. schmid-screw.com Studies have shown that vacuum treatment during steel casting combined with thermal treatment can significantly lower this compound content. rrjournals.com Proper storage conditions can also allow absorbed this compound to diffuse out of materials, mitigating the risk of embrittlement. schmid-screw.com

Development of Robust Safety Standards for Large-Scale Deployment

The widespread adoption of this compound technologies necessitates the development and harmonization of robust regulatory and standardization frameworks to ensure safe and efficient use. sustainability-directory.comcanada.ca These frameworks are critical for enabling the widespread deployment of this compound technologies and ensuring their compatibility with existing infrastructure. canada.ca

International organizations such as ISO, ASME, and EIGA are actively developing safety codes and standards covering various aspects of the this compound lifecycle, including production, distribution, storage, and utilization. sustainability-directory.com These standards provide a common framework for the industry and promote consistency and best practices. sustainability-directory.comhydrogentechworld.com

Addressing gaps in existing codes and standards is crucial for the successful and safe adoption of clean this compound. canada.ca This includes developing standards for electrolyzer design, pipeline repurposing, and large-scale storage solutions. hydrogentechworld.com Pre-normative research plays a vital role in establishing industry standards and regulations, particularly for areas like this compound storage in maritime transport. hydrogeneuroperesearch.eu

Robust guidance on best practices for safety sensor deployment is also critical to their effectiveness. energy.gov Research and development on this compound behavior in diverse scenarios are essential for informing the development of these best practices. energy.gov

Enhancing System Efficiency and Durability

Improving the efficiency and durability of this compound systems is crucial for their economic viability and widespread adoption.

Improvements in this compound Production Efficiency

Various methods exist for this compound production, including electrolysis, steam methane (B114726) reforming, and biomass gasification. oup.com Electrolysis, particularly when powered by renewable energy, is a key pathway for producing clean this compound. energycentral.comenergy.gov

Proton exchange membrane (PEM) electrolysis has shown high efficiency, reaching up to 80%. oup.com Recent studies highlight improvements in PEM electrolyzers through enhanced materials and design innovations that increase efficiency and operational lifespan. oup.com High-temperature electrolysis (HTE) systems, while less mature than low-temperature electrolysis (LTE), offer potential for higher efficiency, especially when coupled with heat sources. energy.gov

Steam methane reforming is a widely used method with an efficiency of approximately 60%, but it is associated with significant CO₂ emissions. oup.com Research is exploring integrating carbon capture and storage technologies to mitigate these emissions. oup.com

Improving the energy efficiency of converting electricity to this compound over a wide range of operating conditions is a key research focus for electrolysis. energy.gov The development of new catalysts is also a priority to improve this compound production efficiency and reduce costs. mdpi.commdpi.com Researchers are investigating various catalyst materials, including noble metals, transition metals, carbon-based nanomaterials, and metal-organic frameworks. mdpi.com Transition metal catalysts and single-atom catalysts are emerging as promising, cost-effective alternatives to precious metals. mdpi.com

Innovative approaches such as using zinc batteries have shown promising efficiencies for both power storage and this compound production. energycentral.com Research is also exploring photoelectrochemical water splitting using materials like organometal halide perovskites for potentially greater efficiencies. energycentral.com Optimizing processes like biomass steam gasification with advanced AI models can also significantly improve this compound production efficiency. mdpi.com

Data on this compound Production Efficiencies:

Production Method	Typical Efficiency	Notes
PEM Electrolysis	Up to 80%	Efficiency increasing with advancements. oup.com
Steam Methane Reforming	~60%	Associated with CO₂ emissions. oup.com
Zinc Batteries (Research)	80% (this compound Prod.)	Also offer 50% power storage efficiency. energycentral.com

Extending Lifespan of Fuel Cell Components

The durability of fuel cell components, such as electrodes and membranes, is a critical factor affecting the lifespan and commercial success of this compound fuel cell vehicles and other applications. scitechdaily.comgreyb.com Degradation of these components over time reduces power output. greyb.com

Research is focused on understanding and mitigating the degradation processes within fuel cells. scitechdaily.com Advanced electron microscopy is being used to study how cathode electrodes degrade during use cycles. scitechdaily.com

Improving the chemical composition and materials of key components in PEM fuel cell stacks contributes to mitigating degradation. mdpi.com Addressing issues like membrane contamination is crucial. mdpi.com Maintaining the optimal operating temperature of PEM fuel cells is also important for preventing membrane drying and other adverse effects that reduce lifespan. mdpi.com

Innovative catalyst designs are showing significant potential for extending fuel cell lifespan. Researchers at UCLA have developed a novel catalyst design involving embedding ultrafine platinum nanoparticles within protective graphene pockets, which are then nested in a carbon material. bioengineer.orgucla.edu This design has shown projected fuel cell catalyst lifespans exceeding 200,000 hours, significantly surpassing the U.S. Department of Energy's target of 30,000 hours for heavy-duty fuel cell systems. bioengineer.orgucla.edu

Other approaches to enhancing fuel cell durability include the integration of nanofiber antioxidants into electrodes and the development of specialized bipolar plate coatings. greyb.com Controlling this compound partial pressure within the cell membrane can also enhance fuel cell lifetime by reducing chemical degradation. greyb.com Fiber reinforcement in electrode catalyst layers is being explored to improve durability during start-stop cycles. greyb.com

Advancements in materials science are leading to the exploration of novel materials for electrolyte membranes and bipolar plate components, aiming for enhanced proton conductivity, chemical stability, and corrosion resistance, all of which contribute to increased efficiency and durability. frontiersin.org

Interdisciplinary Research Needs and Collaborative Frameworks

Advancing this compound technologies requires a strong emphasis on interdisciplinary research and the establishment of robust collaborative frameworks. The technical barriers in the this compound economy often span traditional scientific boundaries, requiring integrated approaches that combine expertise from chemistry, physics, materials science, and engineering. energy.gov

Interdisciplinary research is crucial for several key areas:

This compound Storage: Developing efficient, cost-effective, and safe this compound storage solutions remains a significant challenge. Research into novel materials like metal hydrides, metal-organic frameworks, and nanomaterials is essential. mdpi.com, innovationnewsnetwork.com, researchgate.net This requires collaboration between materials scientists, chemists, and engineers.

This compound Production: While methods like water electrolysis powered by renewable energy (green this compound) are promising, reducing production costs and increasing efficiency are critical. sustainability-directory.com, researchgate.net This involves research in electrochemistry, catalysis, and renewable energy technologies, necessitating collaboration between chemists, physicists, and engineers.

Infrastructure Development: Integrating this compound into existing energy systems and building new infrastructure for production, transmission, storage, and distribution requires coordinated efforts. luke.fi, mdpi.com, innovationnewsnetwork.com This involves expertise in civil engineering, materials science, and systems integration.

Safety: Addressing the safety challenges associated with this compound's flammability and potential for material degradation requires an interdisciplinary and holistic approach. horizoneducational.com, sintef.com Research is needed in areas such as leak detection, material compatibility, and the development of safety protocols, involving chemists, engineers, and safety experts.

Collaborative frameworks are vital to accelerate progress. These frameworks can take various forms, including:

Public-Private Partnerships: Collaboration between government entities, research institutions, and private companies can drive innovation and facilitate the commercialization of this compound technologies. mdpi.com

International Initiatives: Global collaboration through initiatives like the Clean Energy Ministerial's this compound Initiative (CEM H2I), the International Partnership for this compound and Fuel Cells in the Economy (IPHE), and the IEA this compound Technology Collaboration Programme (this compound TCP) promotes knowledge sharing, best practices, and the development of international standards. breakthroughagenda.org, mines.edu

Research Consortia: Bringing together researchers from different disciplines and institutions can foster the integrated approach needed to tackle complex challenges in this compound production, storage, and utilization. energy.gov For example, collaborations are needed to assess the impacts of underground this compound storage, involving geoscientists, microbiologists, and engineers. gfz.de

Detailed research findings highlight the need for such collaboration. A review of this compound storage and transportation emphasizes that interdisciplinary collaboration, policy support, and ongoing research are essential for harnessing this compound's full potential as a clean energy carrier. mdpi.com Furthermore, research indicates that expertise on the societal effects of the this compound transition is in its infancy, underscoring the need to include social sciences and humanities in future energy research. ingentaconnect.com

Policy and Regulatory Frameworks for this compound Economy Development

Supportive policy and regulatory frameworks are fundamental to enabling the development and scaling of a this compound economy. These frameworks provide the necessary stability, incentives, and guidelines for investment and deployment.

Key aspects of policy and regulatory frameworks include:

Setting Clear Targets and Standards: Governments are establishing this compound roadmaps and setting ambitious targets for this compound production and uptake in various sectors. europa.eu, energy.gov, mines.edu Clear definitions of "clean" or "renewable" this compound, based on production methods and carbon footprint, are crucial for market development and international trade. sustainability-directory.com, europeanlawblog.eu, hsfkramer.com

Providing Financial Incentives: Policies often include direct subsidies, tax credits, and funding programs to bridge the cost gap between clean this compound and fossil fuel-based alternatives and to incentivize investment in this compound projects across the value chain. sustainability-directory.com, europa.eu, energy.gov, mines.edu

Developing Infrastructure Regulations: Regulations are needed to support the creation of dedicated this compound infrastructure, such as pipelines and refueling stations, and to facilitate the integration of this compound systems with existing energy infrastructure. europa.eu, horizoneducational.com, innovationnewsnetwork.com

Establishing Safety Regulations and Standards: Consistent and comprehensive safety regulations are essential for the safe handling, storage, and transportation of this compound. horizoneducational.com, sintef.com, efifoundation.org

Fostering International Cooperation: Policies that promote international cooperation can help establish global this compound markets, harmonize standards, and facilitate cross-border trade. mines.edu, efifoundation.org

Research findings underscore the impact of policy and regulation. Studies indicate that while initial policy attempts often involve subsidies or tax credits, challenges remain regarding their duration, predictability, and ability to stimulate the entire value chain. sustainability-directory.com Policy fragmentation across different geographies is also a significant hurdle. sustainability-directory.com Overly stringent or complex regulations can potentially discourage this compound producers and hinder market growth. europeanlawblog.eu, canarymedia.com Conversely, clear, stable, and long-term policy visions with legally binding targets are seen as crucial for providing investors with the certainty they need. sustainability-directory.com

Governments are actively developing and implementing policies. The EU, for instance, has put forward a comprehensive this compound strategy and regulatory framework, including binding targets for renewable this compound uptake and measures to support infrastructure development. europa.eu The U.S. has also outlined a national this compound strategy and roadmap, supported by legislative acts providing funding for research and development. energy.gov South Korea has developed a this compound economy roadmap with government support for technology development and strategic collaborations. mines.edu, mdpi.com

Despite progress in establishing regulatory frameworks, challenges remain in translating project announcements into final investment decisions, highlighting the need for continued policy support and de-risking mechanisms. review-energy.com

Q & A

Basic Research Questions

Q. How should researchers design experiments to evaluate hydrogen storage materials?

• Methodology : Use a combination of thermodynamic analysis (e.g., pressure-composition-temperature measurements) and spectroscopic techniques (e.g., FTIR, XRD) to assess adsorption/desorption kinetics and material stability. Pre-normative research frameworks, such as material compatibility studies under varying this compound pressures, should guide experimental protocols to ensure reproducibility .
• Key Considerations : Standardize testing conditions (temperature, pressure purity) to align with emerging regulatory frameworks for this compound storage .

Q. What methodologies are effective for integrating this compound into energy system models?

• Methodology : Employ high-resolution spatiotemporal modeling to capture this compound’s geographic and temporal flexibility. Use databases with standardized definitions (e.g., this compound purity levels, infrastructure efficiency) to reduce ambiguity in techno-economic assumptions .
• Tools : Leverage software like EnergyPLAN or TIMES for scenario analysis, ensuring compatibility with this compound-specific parameters such as electrolyzer efficiency and storage losses .

Q. How can researchers ensure rigor in formulating this compound-related research questions?

• Framework : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate hypotheses. For example, a study on this compound embrittlement should define measurable outcomes (e.g., crack propagation rates) and align with gaps in material science literature .

Advanced Research Questions

Q. How can active catalytic sites for this compound evolution be identified experimentally?

• Methodology : Combine surface-sensitive techniques (e.g., scanning tunneling microscopy) with electrochemical activity measurements. For MoS₂ catalysts, correlate edge-site density (quantified via atomic-resolution imaging) with this compound evolution reaction (HER) activity using linear sweep voltammetry .
• Data Interpretation : Normalize current density to edge-site counts to isolate catalytic contributions from basal planes .

Q. What strategies resolve contradictions in this compound solubility data across studies?

• Approach : Conduct comparative analysis using standardized purity controls and error estimation protocols. For instance, discrepancies in graphene-hydrogen interaction data (e.g., Raman ID/IG ratios) require replication under identical plasma exposure conditions and defect quantification .
• Validation : Cross-reference results with thermodynamic models (e.g., Langmuir isotherms) to validate experimental consistency .

Q. How can pre-normative research bridge gaps in this compound standardization?

• Process : Prioritize topics requiring early standardization, such as this compound carriers (e.g., LOHC) or refueling protocols. Establish collaborative frameworks between academia and bodies like CEN-CENELEC to harmonize testing methodologies and material compatibility criteria .
• Case Study : Develop shared databases for this compound embrittlement data, specifying material grades, testing durations, and environmental conditions .

Q. What mixed-methods approaches are suitable for studying public perceptions of this compound technologies?

• Design : Combine quantitative surveys (using Likert scales for risk/benefit perceptions) with qualitative focus groups to contextualize responses. Ensure questionnaires avoid ambiguity via pilot testing and filter techniques (e.g., skip logic for non-relevant questions) .
• Ethics : Obtain IRB approval and disclose study limitations (e.g., regional bias in participant selection) transparently .

Data Management and Documentation

Q. How should researchers structure appendices for this compound-related studies?

• Guidelines : Include raw datasets (e.g., electrochemical spectra, solubility tables), reagent specifications (manufacturer, purity), and instrument calibration protocols. Reference appendices directly in results sections to enhance reproducibility .

Q. What practices mitigate biases in this compound scenario analysis?

• Strategy : Disclose all assumptions (e.g., electrolyzer lifetime, renewable energy penetration) and perform sensitivity analysis. For global this compound demand models, validate against historical data and peer-reviewed techno-economic parameters .